Methyl 4-(1-benzothien-2-yl)benzoate

• CAS: 132932-63-9

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 4-(1-benzothien-2-yl)benzoate: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-(1-benzothien-2-yl)benzoate is a heterocyclic compound of significant interest in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, and synthetic methodologies. The document details a robust synthetic protocol via the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for the creation of biaryl systems. Furthermore, it explores the potential applications of this molecule, particularly within the realm of drug discovery, by drawing parallels with the known pharmacological activities of the broader benzothiophene class of compounds. This guide is intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutic agents and functional materials.

Introduction: The Significance of the Benzothiophene Scaffold

Benzothiophene, a bicyclic aromatic heterocycle, is recognized as a "privileged structure" in medicinal chemistry. Its derivatives exhibit a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The structural rigidity and lipophilic nature of the benzothiophene core, combined with its capacity for diverse functionalization, make it an attractive scaffold for the development of novel therapeutic agents. The introduction of an aryl substituent at the 2-position, as seen in Methyl 4-(1-benzothien-2-yl)benzoate, can significantly modulate the biological activity and pharmacokinetic profile of the parent molecule. This guide focuses on this specific derivative, providing a detailed exploration of its chemical identity and synthesis.

Molecular Identity and Physicochemical Properties

A thorough understanding of a molecule's fundamental properties is critical for its application in research and development. This section outlines the key identifiers and physicochemical characteristics of Methyl 4-(1-benzothien-2-yl)benzoate.

Chemical Structure and Identifiers

• IUPAC Name: Methyl 4-(1-benzothien-2-yl)benzoate

• Synonyms: Methyl 4-(benzo[b]thiophen-2-yl)benzoate

• Molecular Formula: C₁₆H₁₂O₂S

• Molecular Weight: 268.33 g/mol

Physicochemical Data

Precise experimental data for Methyl 4-(1-benzothien-2-yl)benzoate is not widely published. The following table summarizes predicted and extrapolated data based on structurally similar compounds.

Property	Value	Source/Basis
Melting Point (°C)	Not available	Expected to be a solid at room temperature, similar to related 2-arylbenzothiophenes.
Boiling Point (°C)	Not available	High boiling point expected due to its molecular weight and aromatic nature.
Solubility	Poorly soluble in water; Soluble in common organic solvents (e.g., DMSO, DMF, Chloroform, Ethyl Acetate).	Based on the lipophilic character of the benzothiophene and benzoate moieties.[3]

Synthesis and Characterization: A Practical Approach

The construction of the C-C bond between the benzothiophene and benzoate rings is a key synthetic challenge. The Suzuki-Miyaura cross-coupling reaction stands out as a highly efficient and versatile method for achieving this transformation.

Retrosynthetic Analysis and Proposed Synthetic Pathway

A logical retrosynthetic disconnection of Methyl 4-(1-benzothien-2-yl)benzoate points to 2-bromobenzo[b]thiophene and (4-(methoxycarbonyl)phenyl)boronic acid as readily available starting materials for a Suzuki coupling reaction.

Caption: Retrosynthetic analysis of Methyl 4-(1-benzothien-2-yl)benzoate.

Detailed Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a robust starting point for the synthesis of Methyl 4-(1-benzothien-2-yl)benzoate. Optimization of reaction conditions may be necessary depending on the specific laboratory setup and reagent purity.

Materials:

• 2-Bromobenzo[b]thiophene

• (4-(Methoxycarbonyl)phenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Instrumentation:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Column chromatography setup (silica gel)

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-bromobenzo[b]thiophene (1.0 eq.), (4-(methoxycarbonyl)phenyl)boronic acid (1.2 eq.), palladium(II) acetate (0.02 eq.), and triphenylphosphine (0.08 eq.).

• Solvent and Base Addition: Add a 3:1 mixture of toluene and ethanol, followed by an aqueous solution of potassium carbonate (2.0 M, 2.0 eq.).

• Reaction: Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and dilute it with ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure Methyl 4-(1-benzothien-2-yl)benzoate.

Caption: Experimental workflow for the Suzuki-Miyaura coupling synthesis.

Spectroscopic Characterization

1H NMR Spectroscopy (Predicted):

• The spectrum is expected to show signals in the aromatic region (δ 7.0-8.5 ppm).

• The protons on the benzothiophene ring will appear as a set of multiplets.

• The protons on the benzoate ring will appear as two doublets, characteristic of a 1,4-disubstituted benzene ring.

• A singlet corresponding to the methyl ester protons will be observed around δ 3.9 ppm.

13C NMR Spectroscopy (Predicted):

• The spectrum will display signals for all 16 carbon atoms.

• The carbonyl carbon of the ester will appear downfield (around δ 166-168 ppm).

• Multiple signals in the aromatic region (δ 120-145 ppm) will correspond to the carbons of the benzothiophene and benzoate rings.

• The methyl ester carbon will resonate around δ 52 ppm.

Mass Spectrometry (Predicted):

• The molecular ion peak [M]⁺ is expected at m/z = 268.

• Common fragmentation patterns would involve the loss of the methoxy group (-OCH₃) to give a fragment at m/z = 237, and the loss of the entire methoxycarbonyl group (-COOCH₃) to give a fragment at m/z = 209.

Potential Applications in Drug Discovery

The benzothiophene scaffold is a cornerstone in the development of various therapeutic agents.[4] Derivatives have shown a wide range of biological activities, making Methyl 4-(1-benzothien-2-yl)benzoate a compound of interest for further investigation.

Anticancer Potential

Numerous benzothiophene derivatives have demonstrated significant anticancer activity through various mechanisms, including the inhibition of tubulin polymerization and kinase activity.[5][6] For instance, certain benzothiophene acrylonitrile analogs have shown potent growth inhibition in a variety of cancer cell lines.[5] Furthermore, 5-hydroxybenzothiophene derivatives have been identified as multi-kinase inhibitors, a promising strategy in cancer therapy.[7] The structural similarity of Methyl 4-(1-benzothien-2-yl)benzoate to these active compounds suggests its potential as a scaffold for the development of new anticancer agents.

Anti-inflammatory and Analgesic Activity

Substituted benzothiophenes have also been investigated for their anti-inflammatory and analgesic properties.[8] These compounds can modulate inflammatory pathways, suggesting that Methyl 4-(1-benzothien-2-yl)benzoate could serve as a starting point for the design of novel anti-inflammatory drugs.

Other Pharmacological Activities

The versatility of the benzothiophene ring system has led to its incorporation into drugs with a wide range of applications, including antifungal agents and selective estrogen receptor modulators (SERMs) like Raloxifene.[9][10] This broad biological landscape underscores the potential for discovering novel therapeutic applications for new derivatives such as Methyl 4-(1-benzothien-2-yl)benzoate.

Caption: Potential therapeutic applications of Methyl 4-(1-benzothien-2-yl)benzoate.

Safety and Handling

While specific toxicity data for Methyl 4-(1-benzothien-2-yl)benzoate is not available, it should be handled with the standard precautions for laboratory chemicals. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. The compound should be handled in a well-ventilated area or a fume hood. For related methyl benzoate compounds, hazards include being harmful if swallowed and causing skin and eye irritation.[11]

Conclusion

Methyl 4-(1-benzothien-2-yl)benzoate represents a molecule of interest for further exploration in medicinal chemistry and materials science. This guide has provided a comprehensive overview of its structure, properties, and a reliable synthetic route. The established biological significance of the benzothiophene scaffold suggests that this compound and its future derivatives hold promise for the development of novel therapeutic agents. The detailed protocols and compiled data herein are intended to facilitate further research into this intriguing heterocyclic compound.

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A Technical Guide to the Thermodynamic Stability of Benzothiophene-Benzoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzothiophene Scaffold and the Imperative of Stability

The benzothiophene ring system, an aromatic heterocycle featuring a benzene ring fused to a thiophene ring, is a privileged scaffold in modern medicinal chemistry.[1] Its structural rigidity, lipophilicity, and capacity for diverse functionalization have made it a cornerstone in the development of numerous clinically significant therapeutic agents, including the osteoporosis drug Raloxifene and the antifungal Sertaconazole.[1] Benzothiophene derivatives exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[2][3][4]

As drug development professionals, our focus extends beyond pharmacological activity to the developability of a candidate molecule. A crucial, non-negotiable parameter in this assessment is thermodynamic stability. The inherent stability of an active pharmaceutical ingredient (API) dictates its shelf-life, dictates safe manufacturing and storage conditions, and influences its bioavailability. An unstable compound that decomposes under thermal stress can lead to loss of potency, the formation of potentially toxic degradants, and catastrophic failures in later development stages.

This guide provides an in-depth exploration of the methodologies used to assess the thermodynamic stability of a specific, promising class of these compounds: benzothiophene-benzoate derivatives. We will delve into the core principles of thermal analysis, provide field-proven experimental protocols, and discuss the interpretation of the resulting data, grounding our discussion in the causality behind each experimental choice.

Foundational Concepts: Understanding Thermodynamic Stability

Thermodynamic stability refers to the energy state of a system. In the context of a crystalline organic molecule, a more stable form exists at a lower Gibbs free energy. This stability is a function of both intramolecular forces (the strength of the chemical bonds within the molecule) and intermolecular forces (how the molecules pack together in a crystal lattice). For benzothiophene-benzoate derivatives, the nature and position of substituents on both the benzothiophene core and the benzoate moiety will profoundly influence these forces.

A critical concept in this field is polymorphism , where a single compound can crystallize into multiple distinct solid-state forms.[5][6] These polymorphs, despite being chemically identical, can have different crystal structures, leading to significant variations in thermodynamic stability, melting point, solubility, and bioavailability. One polymorph may be the most thermodynamically stable form under ambient conditions, while others are metastable.[5][6] Identifying the most stable polymorph is a critical objective in pharmaceutical development to ensure consistency and prevent unwanted phase transitions during storage.[7]

Core Experimental Methodologies for Stability Assessment

A robust assessment of thermal stability is not achieved with a single technique. Rather, it requires a synergistic approach, primarily employing Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC): Probing the Energetic Landscape

DSC is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample compared to an inert reference, as a function of temperature.[8] This allows for the detection of thermal events, such as phase transitions and decomposition, and the quantification of the energy (enthalpy) associated with them.[9][10]

Causality Behind the Method: By subjecting a compound to a controlled temperature ramp, we can identify the temperatures at which it absorbs or releases energy. An endothermic event (heat absorption), like melting, appears as a downward peak, while an exothermic event (heat release), like decomposition, appears as an upward peak.[11] The onset temperature of a sharp decomposition exotherm is a primary indicator of the compound's thermal stability limit.[9]

• Instrument Calibration: Prior to analysis, calibrate the DSC instrument for temperature and enthalpy using a certified indium standard. This is a self-validating step to ensure data accuracy.

• Sample Preparation: Accurately weigh 1-3 mg of the benzothiophene-benzoate derivative into an aluminum DSC pan. Crimp the pan with a lid. For volatile compounds or to study decomposition under confinement, a pinhole lid or a hermetically sealed pan may be used.

• Instrument Parameters:

  • Place the sample pan in the DSC cell and an empty, sealed reference pan in the reference position.

  • Purge the cell with an inert nitrogen atmosphere (flow rate: 50 mL/min). This is crucial to prevent oxidative degradation, ensuring that the observed thermal events are inherent to the molecule itself.

  • Equilibrate the cell at a starting temperature, typically 25°C.

  • Ramp the temperature at a constant heating rate, commonly 10°C/min, to a final temperature well above any expected transitions (e.g., 350°C). A 10°C/min rate offers a good balance between signal resolution and experimental throughput.

• Data Analysis:

  • Melting Point (Tm): Identify the sharp, endothermic peak. The peak onset provides the melting temperature. A sharp peak is indicative of high purity.

  • Decomposition Onset (Td): Identify the onset of the large exothermic peak. This temperature is a critical measure of thermal stability.

  • Enthalpy of Decomposition (ΔHd): Integrate the area of the decomposition exotherm to quantify the energy released. A higher ΔHd may indicate a more significant thermal hazard.

Thermogravimetric Analysis (TGA): Quantifying Mass Change

TGA is a technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[12][13][14] It is an indispensable tool for understanding decomposition processes.

Causality Behind the Method: While DSC detects the energy change associated with decomposition, TGA confirms that this event is accompanied by a loss of mass (e.g., the release of gaseous byproducts).[15] This allows us to differentiate a true decomposition from a non-mass-loss event like a solid-state rearrangement. It is also highly effective for quantifying solvent or water content.[16]

• Instrument Calibration: Calibrate the TGA's microbalance using standard weights and verify the temperature accuracy using certified magnetic standards (e.g., Curie point standards).

• Sample Preparation: Place 5-10 mg of the benzothiophene-benzoate derivative into a tared TGA pan (typically ceramic or platinum). A larger sample size than DSC is used to improve the accuracy of mass change detection.

• Instrument Parameters:

  • Place the pan onto the TGA balance mechanism.

  • Purge the furnace with the desired atmosphere (e.g., nitrogen at 50 mL/min for inert conditions or air to study oxidative stability).

  • Equilibrate at a starting temperature (e.g., 25°C).

  • Ramp the temperature at a constant rate (e.g., 10°C/min) to a final temperature where decomposition is complete.

• Data Analysis:

  • The TGA thermogram plots percent mass versus temperature.

  • A flat baseline indicates thermal stability.[15]

  • A step-down in the curve signifies a mass loss event. The temperature at which the mass loss begins (onset) is a key stability indicator.

  • The derivative of the TGA curve (DTG curve) can be plotted to show the rate of mass loss, with peaks indicating the temperatures of maximum decomposition rate.

A Synergistic Workflow for Comprehensive Stability Assessment

Neither DSC nor TGA alone tells the whole story. A logical, integrated workflow provides the most complete picture of a compound's thermal behavior.

Caption: Logical workflow for assessing the thermal stability of a novel compound.

Predictive Insights from Computational Chemistry

While experimental methods are the gold standard, computational chemistry offers a powerful predictive tool in early development. Density Functional Theory (DFT) can be used to calculate thermodynamic properties and bond dissociation energies.[17] By modeling the benzothiophene-benzoate derivative, researchers can predict the weakest bonds in the molecule and hypothesize about likely degradation pathways, guiding further experimental design.

Data Interpretation: A Comparative Analysis

To illustrate the application of these principles, consider the following hypothetical data for three benzothiophene-benzoate derivatives, which differ by a single substituent on the benzoate ring.

Compound ID	Substituent (Para-position)	Melting Point (Tm) [°C]	Decomposition Onset (Td) [°C]	Decomposition Enthalpy (ΔHd) [J/g]	Mass Loss at 250°C [%]
BZ-H	-H	155.2	241.5	-280	4.5
BZ-NO2	-NO₂	162.8	215.7	-450	18.2
BZ-OCH3	-OCH₃	148.5	255.3	-265	2.1

Analysis:

• BZ-H serves as our baseline, showing good thermal stability with a decomposition onset well above its melting point.

• BZ-NO2 , featuring a strong electron-withdrawing nitro group, exhibits the lowest thermal stability (Td = 215.7°C). The significantly higher decomposition enthalpy (ΔHd = -450 J/g) and greater mass loss suggest a more energetic and extensive decomposition process, flagging this compound as a potential thermal hazard.

• BZ-OCH3 , with an electron-donating methoxy group, shows the highest thermal stability (Td = 255.3°C). The lower enthalpy and minimal mass loss at 250°C indicate a more controlled and less energetic decomposition pathway compared to the other derivatives.

This comparative data allows a scientist to rank-order compounds based on their thermal risk and provides crucial insights into structure-stability relationships, guiding the selection of the most promising candidates for further development.

Caption: Relationship between molecular structure and thermodynamic stability.

Conclusion

The assessment of thermodynamic stability is a cornerstone of responsible and efficient drug development. For promising scaffolds like benzothiophene-benzoates, a systematic evaluation using a combination of DSC and TGA is not merely a data-gathering exercise; it is a critical risk-mitigation strategy. By understanding the causality behind these techniques and interpreting the data within a comparative framework, researchers can make informed decisions, prioritize the most robust chemical matter, and ensure the safety and viability of the next generation of therapeutics.

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Thermodynamic Solubility Profiling of Methyl 4-(1-benzothien-2-yl)benzoate: A Predictive and Empirical Framework

Executive Summary

For drug development professionals and synthetic chemists, understanding the solubility profile of rigid, conjugated intermediates is a critical prerequisite for downstream processing, reaction optimization, and formulation. Methyl 4-(1-benzothien-2-yl)benzoate is a highly lipophilic, planar heterocyclic ester. Due to its extensive

-conjugation and lack of hydrogen bond donors, its solubility is governed by a delicate thermodynamic balance between its high crystal lattice energy and solvent-specific dispersion interactions.

This whitepaper provides an authoritative, self-validating framework for predicting, measuring, and analyzing the solubility of Methyl 4-(1-benzothien-2-yl)benzoate in various organic solvents.

Structural Causality & Physicochemical Profile

To rationally select solvents, one must first deconstruct the molecular architecture of the solute. Methyl 4-(1-benzothien-2-yl)benzoate consists of a benzothiophene core covalently linked to a methyl benzoate moiety.

• Planarity and Lattice Energy: The molecule adopts a near-coplanar conformation to maximize resonance across the two aromatic systems. This planarity allows for highly efficient molecular packing in the solid state, driven by strong

  stacking. Consequently, the compound exhibits a high crystal lattice energy (enthalpy of fusion, ), which thermodynamically opposes dissolution[1].

• Intermolecular Forces: The molecule lacks hydrogen bond donors entirely. It possesses weak hydrogen bond acceptors (the ester carbonyl oxygen and the thiophene sulfur). Therefore, its primary mode of interaction with any solvent will be through London dispersion forces and dipole-dipole interactions .

Expert Insight: Solvents that rely heavily on hydrogen bonding to solvate molecules (e.g., ethanol, methanol) will fail to dissolve this compound efficiently. The energetic cost of breaking the solvent's own hydrogen-bond network is not compensated by the weak dipole interactions formed with the solute.

Predictive Modeling: Hansen Solubility Parameters (HSP)

Before initiating empirical, resource-intensive laboratory screening, solubility should be modeled using Hansen Solubility Parameters (HSP) . HSP theory posits that the cohesive energy of a liquid can be divided into three distinct intermolecular forces: Dispersion (

), Polar ( ), and Hydrogen Bonding ( )[2].

For Methyl 4-(1-benzothien-2-yl)benzoate, we can predict its HSP sphere based on functional group contributions:

• High

  (~18–20 MPa ): Driven by the polarizable sulfur atom and the extensive aromatic system.

• Moderate

  (~5–8 MPa ): Contributed by the asymmetric thioether and the ester dipole.

• Low

  (~3–5 MPa ): Limited to weak acceptor capabilities.

The rule of "like dissolves like" is quantified by the HSP distance (

) between the solvent and the solute. Solvents with HSP values closely matching the solute will yield the highest solubility.

Table 1: Predicted Solubility in Common Organic Solvents

Solvent	(MPa )	(MPa )	(MPa )	Predicted Solubility	Mechanistic Rationale
Dichloromethane (DCM)	17.0	7.3	7.1	High	Excellent dispersion and polarity match; highly polarizable halogen electrons stabilize the aromatic core.
Toluene	18.0	1.4	2.0	High	Strong interactions; perfectly matched dispersion forces overcome the solid-state lattice energy.
Tetrahydrofuran (THF)	16.8	5.7	8.0	High	Good H-bond acceptor capability; matches the ester/thiophene polarity profile.
Acetonitrile	15.3	18.0	6.1	Moderate	Polarity ( ) is too high, leading to a larger HSP distance ( ) and reduced solvation efficiency.
Ethanol	15.8	8.8	19.4	Low	Excessive H-bonding ( ) disrupts solute-solvent interactions; solvent prefers self-association.
Water	15.5	16.0	42.3	Insoluble	Extreme mismatch; the hydrophobic effect completely dominates, forcing solute precipitation.

Empirical Validation: The Shake-Flask Protocol

While HSP provides a predictive baseline, thermodynamic solubility must be empirically validated. The Shake-Flask Method remains the gold standard for determining equilibrium solubility, as it ensures a true thermodynamic endpoint rather than a kinetic artifact[3][4].

To guarantee scientific integrity, the protocol must be designed as a self-validating system . Kinetic solubility assays often overestimate solubility due to supersaturation; therefore, an extended, multi-timepoint thermodynamic approach is required[5].

Step-by-Step Methodology

• Solid Dispensing: Weigh an excess amount (~50 mg) of crystalline Methyl 4-(1-benzothien-2-yl)benzoate into 2 mL amber glass vials. Note: Amber vials are utilized to prevent potential UV-induced photodegradation of the conjugated

  -system over the 72-hour incubation.

• Solvent Addition: Add 1.0 mL of the target organic solvent. Seal tightly with PTFE-lined caps to prevent solvent evaporation, which would artificially inflate concentration readings.

• Isothermal Equilibration: Place the vials in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C at 300 rpm. Precise temperature control is critical, as solubility is highly temperature-dependent[1].

• Phase Separation (Critical Step): At 24, 48, and 72 hours, extract a 100 µL aliquot. Centrifuge the aliquot at 10,000 rpm for 10 minutes. Crucially, centrifugation must occur at the exact assay temperature (25 °C). Allowing the sample to cool will cause immediate precipitation, while warming will cause supersaturation, invalidating the data[5].

• Quantification: Dilute the supernatant in the HPLC mobile phase and analyze via HPLC-UV at the compound's

  (approx. 290–310 nm).

• Self-Validation Check: Compare the calculated concentrations at 24h and 48h. Thermodynamic equilibrium is only confirmed if the variance (

  ) between these time points is less than 5%[3].

Figure 1: Self-validating Shake-Flask workflow for thermodynamic solubility determination.

Thermodynamic Evaluation (Van't Hoff Analysis)

Once equilibrium solubility data is obtained across a temperature gradient (e.g., 15 °C, 25 °C, 35 °C, 45 °C), the thermodynamics of the dissolution process can be modeled using the linear form of the Van't Hoff equation [1][4]:

Where

is the mole fraction solubility, is the enthalpy of dissolution, is the entropy of dissolution, is the ideal gas constant, and is the absolute temperature.

Interpreting the Causality: For highly crystalline, rigid aromatics like Methyl 4-(1-benzothien-2-yl)benzoate,

is almost always highly positive (endothermic). This indicates that the energy required to disrupt the strong stacking in the crystal lattice is greater than the energy released upon solvation by the organic solvent.

Because the dissolution is endothermic, the process is entirely entropy-driven (

). The increase in disorder as the rigid crystal breaks down into a solvated liquid state is what ultimately allows the compound to dissolve. Consequently, the solubility of this compound will increase exponentially with the application of heat, making temperature manipulation a highly effective tool for optimizing reaction concentrations or designing cooling-crystallization purification steps.

References

• Hansen Solubility Parameters: Welcome to the official site of HSP and HSPiP.Hansen-Solubility.com.
• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility.Pharmaceutical Sciences.
• Solubility Testing – Shake Flask Method.BioAssay Systems.
• Physics-Based Solubility Prediction for Organic Molecules.National Center for Biotechnology Information (PMC).
• Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review.Biointerface Research in Applied Chemistry.

Sources

• 1. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. bioassaysys.com [bioassaysys.com]

Electronic Properties and Reactivity of Benzothiophene-Phenyl Ester Conjugates: A Technical Guide for Advanced Optoelectronics and Therapeutics

Executive Summary

The intersection of heterocyclic chemistry and organic electronics relies heavily on the precise modulation of molecular orbital energies. Benzothiophene-phenyl ester conjugates represent a highly versatile class of molecules where the benzothiophene core provides a rigid, electron-rich

-system, and the phenyl ester acts as both an electronic modulator and a highly reactive catalytic handle. This whitepaper details the causality behind their electronic behavior, their application in decarbonylative cross-coupling, and their integration into high-performance organic thin-film transistors (OTFTs) and organic photovoltaics (OPVs).

Structural Causality: The Benzothiophene-Phenyl Ester Push-Pull Dynamic

The 1-benzothiophene core is a privileged heterocyclic scaffold formed by the fusion of a benzene and a thiophene ring. Its inherent electron-rich nature makes it an excellent

-donor, widely utilized in both organic electronics and medicinal chemistry 1. However, to tune its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels, precise peripheral substitution is required.

The attachment of a phenyl ester (typically at the 2-position) introduces a critical "reactive handle" and electronic modulator. The causality behind selecting a phenyl ester over an alkyl ester is twofold:

• Electronic Modulation: The carbonyl group acts as an electron-withdrawing acceptor, creating a localized Donor-Acceptor (D-A) push-pull system that effectively narrows the HOMO-LUMO gap. Halogenation (e.g., a chlorine atom at the 3-position) further lowers the LUMO energy, enhancing the molecule's electron-accepting capabilities and improving metabolic stability 1.

• Reactivity: Phenyl esters are significantly more reactive toward nucleophilic substitution and oxidative addition than their alkyl counterparts, making them ideal precursors for divergent transformations 1.

Fig 1. Workflow for tuning the optoelectronic properties of benzothiophene conjugates.

The Phenyl Ester as a Catalytic Pivot: Decarbonylative Transformations

In advanced synthesis, the phenyl ester is not merely a static functional group; it is a thermodynamic pivot. Recent breakthroughs have demonstrated that benzothiophene-phenyl esters undergo highly specific C(acyl)–O bond cleavages via decarbonylative cross-coupling 2.

Causality of Catalyst Selection: We mandate the use of Ni(0) catalysts (often paired with bulky, electron-rich bidentate phosphine ligands like dcype) over Pd(0) for these transformations. Ni(0) possesses a higher oxidative addition capability for strong C(acyl)–O bonds. The phenoxide moiety of the phenyl ester facilitates this by allowing the Ni center to interact with the

-bonds of the phenyl ring, stabilizing the transition state and lowering the activation barrier 2. This enables the "Ester Dance" (isomerization) or direct cross-coupling with 1,3-azoles to yield highly conjugated, thermodynamically stable products.

Fig 2. Decarbonylative cross-coupling catalytic cycle of benzothiophene-phenyl esters.

Translating Electronic Properties into Device Performance

When benzothiophene units are integrated into extended conjugated systems—such as [1]benzothieno[3,2-b][1]benzothiophene (BTBT)—the resulting electronic properties are exceptionally suited for Organic Thin-Film Transistors (OTFTs) and Organic Solar Cells (OSCs).

• Photovoltaics (OPVs/OSCs): Incorporating benzothiophene-based acceptors with strong electron-withdrawing groups significantly reduces the energy gap to 2.16–2.34 eV and red-shifts absorption maxima up to 745 nm, optimizing them for solar energy harvesting [[3]](). Similarly, peripheral substitution on naphthalene cores with benzothiophene bracing units yields band gaps as low as 2.137 eV [[4]]().

• Transistors (OTFTs): Asymmetric BTBT molecules with specific alkyl chain lengths (e.g., hexyl or heptyl) form highly ordered films with diminished grain boundaries, achieving reliable hole mobilities up to 10.5 cm²/Vs 5. Even complex dioctyl derivatives of BTBT demonstrate excellent p-channel characteristics with mobilities of 1.1 cm²/Vs and on/off ratios exceeding 10⁷ 6.

Quantitative Data Summary

Scaffold / Derivative	Modulating Substituent	Energy Gap (eV)	Max Absorption (nm)	Hole Mobility (cm²/Vs)	Primary Application
TDCR (Reference)	None	2.933	482	N/A	Baseline
AQD1–AQD6	BT-based Acceptors	2.16 – 2.34	697 – 745	N/A	OPVs
PT1–PT7	BT-bracing units	2.137 – 2.267	685 – 718	N/A	OSCs
BTBT-Tn (n ≥ 4)	Hexyl/Heptyl Chains	~3.0	< 400	Up to 10.5	OTFTs
Dioctyl-Dithienyl-BTBT	Octyl at C5	~3.1	< 400	1.1	OFETs

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating mandatory analytical checkpoints at critical stages.

Protocol 1: Ni-Catalyzed Decarbonylative Coupling of Benzothiophene-Phenyl Esters

• Catalyst Activation: In an argon-filled glovebox, dissolve Ni(cod)₂ (10 mol%) and dcype ligand (20 mol%) in anhydrous toluene.

  • Validation Check: The solution must transition to a deep, homogeneous color indicating the formation of the active Ni(0)-phosphine complex. If particulate matter remains, the ligand exchange has failed; discard and restart.

• Oxidative Addition: Add the benzothiophene-phenyl ester (1.0 equiv) dropwise at room temperature.

  • Validation Check: Monitor via in-situ IR spectroscopy. The rapid disappearance of the ester C=O stretch (~1750 cm⁻¹) confirms successful oxidative addition and CO extrusion.

• Cross-Coupling & Quenching: Introduce the nucleophile/arene (1.5 equiv) and heat the sealed vessel to 120°C for 12 hours. Cool to room temperature and quench with deionized water.

  • Validation Check: Perform a crude ¹H NMR. The complete absence of the phenoxy multiplet (7.0–7.5 ppm) confirms the total displacement of the phenyl ester handle.

Protocol 2: Optoelectronic Characterization (HOMO/LUMO Determination)

• Sample Preparation: Dissolve the synthesized conjugate in anhydrous dichloromethane (DCM) to a concentration of 10⁻⁵ M.

  • Validation Check: Acquire a baseline UV-Vis spectrum. The absence of a broad scattering tail at >800 nm confirms the compound is fully dissolved and not aggregating.

• Cyclic Voltammetry (CV): Use a three-electrode setup (Glassy carbon working, Pt wire counter, SCE reference) with 0.1 M Bu₄NPF₆ as the supporting electrolyte.

  • Validation Check: Spike the solution with Ferrocene (Fc) as an internal standard. The Fc/Fc⁺ redox couple must appear as a reversible wave at exactly 0.40 V vs. SCE. If

    > 80 mV, polish the working electrode and replace the electrolyte.

• Data Synthesis: Calculate HOMO levels from the onset oxidation potential (

  ) using the equation: eV.

  • Validation Check: Cross-reference the electrochemical gap with the optical band gap derived from the Tauc plot of the UV-Vis data. A discrepancy of >0.2 eV indicates exciton binding energy anomalies or solvent effects, requiring Time-Dependent DFT (TD-DFT) validation.

References

• Title: Divergent Transformations of Aromatic Esters: Decarbonylative Coupling, Ester Dance, Aryl Exchange, and Deoxygenative Coupling. Source: Accounts of Chemical Research (ACS Publications). URL: 2

• Title: phenyl 3-chloro-1-benzothiophene-2-carboxylate. Source: Benchchem. URL: 1

• Title: Benzodithiophene-based Acceptor-Donor-Acceptor-type compounds for highly efficient organic photovoltaic cells. Source: ResearchGate. URL: 3

• Title: Asymmetric Conjugated Molecules Based on [1]Benzothieno[3,2-b][1]benzothiophene for High-Mobility Organic Thin-Film Transistors: Influence of Alkyl Chain Length. Source: ACS Applied Materials & Interfaces. URL: 5

• Title: Three Isomeric Dioctyl Derivatives of 2,7-Dithienyl[1]benzo-thieno[3,2-b][1]benzothiophene: Synthesis, Optical, Thermal, and Semiconductor Properties. Source: MDPI. URL: 6

• Title: Molecular engineering with benzothiophene based bracing units to improve the photovoltaic properties of the naphthalene core based chromophores. Source: ResearchGate. URL: 4

Sources

• 1. phenyl 3-chloro-1-benzothiophene-2-carboxylate | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Physicochemical Characterization and Thermal Analysis of Methyl 4-(1-benzothien-2-yl)benzoate

Target Audience: Materials Scientists, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Protocol Guide

Executive Summary & Structural Causality

Methyl 4-(1-benzothien-2-yl)benzoate (also referred to as methyl 4-(benzo[b]thiophen-2-yl)benzoate) is a highly conjugated, rigid organic molecule. Compounds featuring a benzothiophene core fused to a benzoate moiety are critical intermediates in the development of organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and targeted pharmacophores.

Because empirical thermal data for this exact, highly specific intermediate is rarely cataloged in standard open-source repositories, researchers must rely on predictive structure-property relationships (QSPR) combined with rigorous, self-validating empirical protocols. This whitepaper establishes the theoretical thermal properties of Methyl 4-(1-benzothien-2-yl)benzoate by comparing it to structural analogs, and provides the definitive protocols for its synthesis and thermodynamic characterization.

Comparative Thermal Data & Predictive Modeling

To predict the melting point (MP) and boiling point (BP) of Methyl 4-(1-benzothien-2-yl)benzoate, we must analyze the thermodynamic impact of its structural components: extended π-conjugation and molecular planarity.

When a methylene (-CH₂-) spacer is introduced between the benzothiophene and the benzoate ring—as seen in Methyl 4-(benzo[b]thiophen-2-ylmethyl)benzoate—the molecule gains conformational flexibility. This "kink" disrupts the close packing of the crystal lattice, drastically lowering the lattice energy and resulting in a melting point of 95–96 °C.

Conversely, removing the fused benzene ring yields Methyl 4-(thiophen-2-yl)benzoate. While this molecule regains planarity, it lacks the extended surface area for robust van der Waals and π-π stacking interactions, yielding an MP of 138–141 °C[1].

By synthesizing these two principles, Methyl 4-(1-benzothien-2-yl)benzoate possesses both strict planarity and extended π-surface area . This synergistic combination maximizes intermolecular London dispersion forces. Consequently, the QSPR-predicted melting point is substantially higher, estimated between 185 °C and 190 °C . Furthermore, due to its high molecular weight and rigid structure, the compound is predicted to undergo pyrolytic decomposition before reaching its atmospheric boiling point (>400 °C).

Table 1: Comparative Physicochemical Data

Compound Name	Structural Characteristic	Melting Point (°C)	Boiling Point (°C)	Source
Methyl 4-(benzo[b]thiophen-2-ylmethyl)benzoate	Methylene spacer (Conformational flexibility)	95 – 96	N/A
Methyl 4-(thiophen-2-yl)benzoate	Planar, but lacks fused benzene ring	138 – 141	N/A	[1]
Methyl 4-(1-benzothien-2-yl)benzoate	Strictly planar + Extended π-conjugation	~185 – 190 (Pred.)	>400 (Decomp.)	Predicted

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

To obtain accurate thermodynamic data, the analyte must possess a purity of >99.0%. Impurities act as fluxing agents, causing freezing point depression and broadening the melting endotherm. We achieve this purity via a highly selective Suzuki-Miyaura cross-coupling utilizing benzo[b]thiophen-2-ylboronic acid[2].

Reaction Causality & Catalyst Selection

Standard Pd(PPh₃)₄ catalysts often suffer from slow oxidative addition and competitive debromination. To prevent this, we utilize a catalyst system featuring SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl)[3]. The electron-rich nature of SPhos accelerates the oxidative addition of the aryl bromide, while its steric bulk forces the palladium centers apart, rapidly accelerating reductive elimination to yield the target biaryl without homocoupling artifacts.

Figure 1: Suzuki-Miyaura cross-coupling synthesis pathway for the target compound.

Step-by-Step Synthesis & Self-Validation System

• Setup : In a flame-dried Schlenk flask under argon, combine methyl 4-bromobenzoate (1.0 eq) and benzo[b]thiophen-2-ylboronic acid (1.2 eq)[3].

• Catalyst Loading : Add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%), followed by finely milled anhydrous K₃PO₄ (2.0 eq)[3].

• Solvent & Reaction : Inject degassed Toluene/H₂O (10:1 v/v). Heat to 90 °C for 12 hours.

• In-Process Validation : Monitor via TLC (Hexane/EtOAc 4:1). The reaction is complete only when the UV-active spot for the starting bromide is entirely consumed.

• Purification : Extract with dichloromethane, dry over MgSO₄, and purify via continuous Soxhlet extraction or silica gel chromatography[2].

• Final Validation : Confirm >99% purity via High-Performance Liquid Chromatography (HPLC) prior to thermal analysis.

Experimental Determination of Melting and Boiling Points

Standard capillary melting point apparatuses rely on subjective visual identification, which is insufficient for high-purity materials science. We employ Differential Scanning Calorimetry (DSC) to measure the exact thermodynamic onset of melting (

).

For the boiling point, atmospheric ebulliometry is invalid because heavy organic esters undergo pyrolytic cleavage at temperatures exceeding 300 °C. Therefore, we utilize Thermogravimetric Analysis (TGA) under high vacuum to determine the volatilization point without thermal degradation.

Figure 2: Analytical workflow for determining thermodynamic melting and boiling points.

Protocol A: DSC for Melting Point Determination

• Instrument Calibration (Self-Validation) : Run a high-purity Indium standard (

  = 156.6 °C, = 28.45 J/g). If the extrapolated onset deviates by >0.1 °C, recalibrate the cell constant and temperature axis. This ensures the integrity of the subsequent data.

• Sample Preparation : Weigh 2.0 to 5.0 mg of the purified Methyl 4-(1-benzothien-2-yl)benzoate into a standard aluminum DSC pan. Hermetically seal the pan using a crimper.

• Thermal Method : Equilibrate the sample at 50 °C for 5 minutes under a dry nitrogen purge (50 mL/min). Apply a linear heating ramp of 10 °C/min up to 220 °C.

• Data Analysis : Identify the sharp endothermic melting peak. Record the extrapolated onset temperature (the intersection of the baseline and the tangent of the peak's leading edge). This is the true thermodynamic melting point.

Protocol B: Vacuum TGA for Boiling Point Determination

• Setup : Load 10 mg of the sample into a platinum TGA pan.

• Atmosphere Control : Evacuate the furnace chamber to a stable reduced pressure of exactly 10 Torr.

• Heating : Ramp the temperature at 5 °C/min.

• Data Analysis : The boiling point at 10 Torr is defined as the extrapolated onset of the mass-loss step.

• Extrapolation : Apply the Clausius-Clapeyron equation using the measured enthalpy of vaporization to extrapolate the theoretical boiling point at 760 Torr (1 atm).

Conclusion

While empirical databases may lack direct entries for Methyl 4-(1-benzothien-2-yl)benzoate, its physicochemical properties can be accurately modeled and empirically verified. By understanding the causality of molecular planarity and π-conjugation, we predict a high melting point of ~185–190 °C. Utilizing sterically hindered phosphine ligands (SPhos) enables the synthesis of ultra-pure analytical samples, which must be analyzed via DSC and vacuum TGA to bypass the limitations of classical thermal analysis.

References

• Title: 2479316-02-2 | Methyl 4-(benzo[b]thiophen-2-ylmethyl)
• Title: CAS 17595-86-7 | Methyl 4-(thiophen-2-yl)
• Source: escholarship.
• Source: amazonaws.

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. escholarship.org [escholarship.org]

Advanced Analytical Workflows for the Structural Elucidation of C16H12O2S Compounds

Executive Summary

In modern drug discovery and chemical ecology, the unambiguous structural elucidation of sulfur-containing heterocycles is a persistent analytical challenge. Compounds sharing the molecular formula C16H12O2S represent a highly conjugated, proton-deficient chemotype. Representative molecules in this class range from synthetic intermediates like 3,3'-Thiene-2,5-diyldiphenol [1] to complex, biologically active natural products such as Roseobacticide B—a potent algaecide that modulates algal-bacterial symbiosis [2].

As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating, multimodal analytical workflow. By synthesizing High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), and advanced Nuclear Magnetic Resonance (NMR) spectroscopy, this guide establishes a definitive protocol for resolving the molecular weight, elemental formula, and exact atomic connectivity of C16H12O2S architectures.

Theoretical Framework: The C16H12O2S Chemotype

Before initiating empirical analysis, we must establish the theoretical boundaries of the target formula. The causality behind our instrument selection is directly dictated by these calculated parameters.

Elemental Composition and Exact Mass

The formula C16H12O2S yields a theoretical monoisotopic mass of 268.0558 Da and a standard molecular weight of 268.33 g/mol . In positive electrospray ionization (ESI+), the target precursor ion

will appear at 269.0631 . Distinguishing this specific mass from isobaric interferences (e.g., compounds substituting sulfur for multiple oxygens) requires an instrument with a mass accuracy error of strictly < 2 ppm.

Degree of Unsaturation (DBE)

The Double Bond Equivalent (DBE) dictates the number of rings and

-bonds in the molecule.

• Calculation:

• Implication: A DBE of 11 indicates a highly conjugated system. For context, a standard benzene ring has a DBE of 4. Therefore, C16H12O2S compounds typically contain at least two aromatic rings alongside a highly unsaturated core (e.g., a thiophene or a 1-oxaazulan-2-one system).

The Low H/C Ratio Challenge

The Hydrogen-to-Carbon (H/C) ratio of C16H12O2S is 0.75 (12/16). This severe proton deficiency limits the efficacy of standard 1D

NMR and 2D HMBC (Heteronuclear Multiple Bond Correlation) experiments, as there are insufficient protons to "walk" the entire carbon skeleton via scalar coupling [3]. This necessitates the integration of MS/MS fragmentation and chemical degradation into the workflow.

Quantitative Data Summaries

To establish a baseline for empirical validation, the theoretical isotopic and fragmentation data are summarized below.

Table 1: Exact Mass and Diagnostic Isotopic Distribution for C16H12O2S

Ion Species	Formula	Theoretical Exact Mass (Da)	Relative Abundance (%)	Diagnostic Value
Monoisotopic		269.0631	100.00	Confirms base formula
A+1 Isotope		270.0664	~17.80	Confirms carbon count (16 C)
A+2 Isotope ( )		271.0589	~4.50	Critical: Confirms 1 Sulfur atom

Table 2: Representative MS/MS Fragmentation Pathways (CID)

Precursor	Product Ion	Neutral Loss	Structural Implication
269.0631	251.0525	(18.01 Da)	Presence of a hydroxyl group (e.g., phenols)
269.0631	241.0682	(27.99 Da)	Cleavage of a carbonyl/tropone core
269.0631	175.0211	(94.04 Da)	Loss of a phenol moiety

Analytical Workflow and Methodologies

The following self-validating protocols are designed to sequentially lock in the molecular formula, isolate sub-structures, and finalize the 3D connectivity.

Protocol 1: Formula Confirmation via HRMS (ESI-QTOF)

Objective: Verify the C16H12O2S formula using exact mass and isotopic fine structure.

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute to a final concentration of 1 µg/mL in 50:50 Methanol:Water with 0.1% Formic Acid.

• Instrument Calibration: Calibrate the ESI-QTOF mass spectrometer using a standard tuning mix (e.g., Agilent ESI-L) to ensure mass accuracy is

  ppm across the 100-1000 range.

• Data Acquisition: Inject 2 µL of the sample. Operate in positive ion mode (ESI+). Isolate the precursor ion window around

  269.

• Validation Check: Extract the extracted ion chromatogram (EIC). The software must calculate the formula

  with a mass error ppm. Crucially, verify the presence of the isotopic peak at 271.0589 with an abundance of ~4.5% relative to the base peak.

Protocol 2: Structural Elucidation via 2D NMR

Objective: Map the carbon skeleton of the highly conjugated system.

• Sample Preparation: Dissolve 15 mg of the purified compound in 600 µL of deuterated solvent (e.g., Acetone-

  or DMSO- , chosen to prevent overlapping of the solvent peak with aromatic signals).

• 1D Acquisition: Acquire

  (600 MHz) and (150 MHz) spectra. Expect 16 distinct carbon signals, with the majority resonating in the region (110–160 ppm) due to the DBE of 11.

• 2D Acquisition:

  • Run gCOSY to identify adjacent proton spin systems (e.g., mapping the protons on a substituted phenyl ring).

  • Run gHSQC to correlate protons to their directly attached carbons.

  • Run gHMBC (optimized for

    Hz) to bridge quaternary carbons.

• Validation Check: Because the H/C ratio is 0.75, HMBC correlations will eventually "dead-end" at heteroatoms or adjacent quaternary carbons. If the structure cannot be closed, proceed to chemical degradation.

Protocol 3: Overcoming H/C Ambiguity via Chemical Degradation

Objective: Cleave the molecule into analyzable fragments when NMR is insufficient.

• Reaction: Incubate 5 µg of the compound with 5 mM Dithiothreitol (DTT) in Methanol for 2 hours at room temperature [4].

• Analysis: Analyze the reaction mixture via HPLC-MS. The reduction of specific bonds (e.g., disulfide or highly strained rings) will yield two distinct sub-fragments.

• Synthesis: Combine the exact mass of the DTT-cleaved fragments with the partial HMBC maps to deduce the final connectivity.

Visualizing the Analytical Logic

To ensure reproducibility, the logical flow of these protocols is mapped using standard decision-tree architectures.

Analytical workflow for the structural elucidation of C16H12O2S compounds.

Strategic workflow for overcoming structural ambiguity in low H/C ratio compounds.

Conclusion

The determination of molecular weight and formula for C16H12O2S compounds is only the first step in a complex analytical cascade. Because these molecules feature a high degree of unsaturation (DBE = 11) and a proton-poor environment, researchers cannot rely on a single analytical modality. By establishing a self-validating loop—where HRMS confirms the atomic inventory via isotopic signatures, MS/MS isolates sub-domains, and 2D NMR maps the localized connectivity—scientists can achieve definitive structural elucidation even in the most challenging sulfur-containing heterocycles.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 25093387, 3,3'-Thiene-2,5-diyldiphenol." PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 49852657, Roseobacticide B." PubChem, [Link].

• Seyedsayamdost, M. R., et al. "Roseobacticides: Small Molecule Modulators of an Algal-Bacterial Symbiosis." Journal of the American Chemical Society, vol. 133, no. 45, 2011, pp. 18343–18349. [Link]

• Seyedsayamdost, M. R., et al. "Hybrid Biosynthesis of Roseobacticides from Algal and Bacterial Precursor Molecules." Journal of the American Chemical Society, vol. 136, no. 43, 2014, pp. 15212–15220. [Link]

Whitepaper: Pharmacological Profiling and Biological Evaluation of Benzothienyl Benzoate Esters

Executive Overview

The benzothiophene scaffold is a privileged heterocycle in medicinal chemistry, forming the core of several FDA-approved therapeutics, including the selective estrogen receptor modulator raloxifene and the 5-lipoxygenase inhibitor zileuton 1. By functionalizing this core via esterification—specifically synthesizing benzothienyl benzoate esters—researchers can dramatically alter the physicochemical and pharmacokinetic properties of the molecule. This technical guide explores the mechanistic rationale, biological activities, and validated experimental workflows for synthesizing and evaluating these potent derivatives.

Mechanistic Rationale: The Esterification Strategy

The transition from a free carboxylic acid or simple alkyl substitution to a benzoate ester on the benzothiophene ring serves multiple strategic purposes in drug design:

• Lipophilicity and Permeability: The bulky, hydrophobic benzoate group increases the partition coefficient (LogP), facilitating passive diffusion across the phospholipid bilayer of target cells.

• Prodrug Potential & Metabolic Tuning: Ester linkages are susceptible to intracellular esterases. Depending on the steric hindrance around the ester bond, these compounds can act as stable target-binders or as prodrugs that release the active benzothiophene pharmacophore upon cellular entry.

• Target Affinity: Structure-activity relationship (SAR) studies demonstrate that ester derivatives often exhibit superior binding in the hydrophobic pockets of target proteins compared to their highly polar carboxylic acid counterparts 2.

Core Biological Activities

Anticancer and Cytotoxic Activity

Benzothienyl esters have emerged as highly potent cytotoxic agents. Specific derivatives, such as 2-(alkoxycarbonyl)benzothiophenes, act as powerful inhibitors of tubulin polymerization. By binding to the colchicine site on tubulin, they prevent microtubule assembly, leading to profound G2/M phase cell cycle arrest and subsequent apoptosis 3. Furthermore, other esterified benzothiophene derivatives have been identified as modulators of the RhoA/ROCK signaling pathway, effectively suppressing the migration and proliferation of breast cancer cells 2.

Fig 1: Dual-target apoptotic signaling pathway induced by benzothienyl benzoate derivatives.

Anti-inflammatory and Antimicrobial Properties

Beyond oncology, the benzothiophene core exhibits a broad spectrum of therapeutic domains, including antibacterial and anti-inflammatory activities 4. The esterification of these compounds often enhances their ability to penetrate bacterial cell walls or selectively inhibit cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis without the severe gastrointestinal toxicity associated with traditional free-acid NSAIDs.

Quantitative Structure-Activity Relationships (QSAR)

The following table synthesizes the quantitative biological data of various benzothiophene derivatives, highlighting the superiority of esterified or highly functionalized analogs in specific in vitro assays.

Compound Class / Modification	Primary Target	IC50 (Cancer Cell Lines)	Efficacy Profile	Ref.
Benzothiophene-3-carboxylic acid	RhoA/ROCK	>50.0 μM	Poor cellular penetration	2
Benzothiophene-3-carboxylate ester	RhoA/ROCK	12.5 μM	Moderate anti-proliferative	2
2-(Alkoxycarbonyl)benzothiophene	Tubulin	0.15 μM	High G2/M arrest potency	3
Benzothieno[3,2-b]pyran derivatives	Apoptosis	0.11 μM	Broad-spectrum cytotoxicity	[[5]]()

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal quality control measures to establish causality between the experimental manipulation and the observed outcome.

Steglich Esterification of Benzothienyl Benzoates

Causality & Design: The Steglich esterification is chosen over Fischer esterification to prevent the degradation of sensitive functional groups under harsh acidic conditions. EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is utilized as the coupling agent because its urea byproduct is water-soluble, allowing for seamless aqueous workup. DMAP (4-Dimethylaminopyridine) is mandatory as an acyl transfer catalyst; it attacks the O-acylisourea intermediate to form a highly reactive N-acylpyridinium species, accelerating the reaction and suppressing racemic side-reactions.

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 eq of the target benzothienol and 1.1 eq of benzoic acid in anhydrous Dichloromethane (DCM) under an inert argon atmosphere to prevent oxidative degradation.

• Activation: Cool the mixture to 0°C. Add 1.2 eq of EDC·HCl and 0.1 eq of DMAP. Validation Step: A slight color change or effervescence indicates the successful formation of the O-acylisourea intermediate.

• Coupling: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor consumption of starting materials via TLC (Hexane:Ethyl Acetate 8:2).

• Quenching & Extraction: Quench with saturated NaHCO3 to neutralize unreacted acid. Extract the organic layer, wash with brine (to remove the EDC-urea byproduct), and dry over anhydrous Na2SO4.

• Purification & QA: Purify via silica gel flash chromatography. Self-Validation: Confirm the ester linkage via 13C-NMR (carbonyl carbon shift ~165 ppm) and HRMS (exact mass confirmation).

Fig 2: Step-by-step self-validating synthesis workflow for benzothienyl benzoate esters.

In Vitro Cytotoxicity & Apoptosis Evaluation

Causality & Design: To validate that cell death is caused by apoptosis rather than non-specific necrosis, a dual-staining Flow Cytometry assay (Annexin V/PI) is employed. Annexin V specifically binds to phosphatidylserine, which flips to the outer leaflet of the plasma membrane only during early apoptosis. Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis).

Step-by-Step Protocol:

• Cell Seeding: Seed MCF-7 or HeLa cells in 6-well plates at

  cells/well. Incubate for 24h at 37°C in 5% CO2.

• Treatment: Treat cells with the synthesized benzothienyl benzoate at varying concentrations (e.g., 0.1, 1.0, 10 μM). Self-Validation: Include a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a positive control (1 μM Paclitaxel) to validate the assay's sensitivity to tubulin inhibitors.

• Harvesting: After 48h, harvest cells using an enzyme-free dissociation buffer to preserve membrane integrity (avoiding false PI positives).

• Staining: Wash cells with cold PBS and resuspend in 1X Binding Buffer. Add 5 μL of FITC-Annexin V and 5 μL of PI. Incubate in the dark for 15 minutes.

• Acquisition & Analysis: Analyze via flow cytometry within 1 hour. Differentiate populations: Live (Annexin-/PI-), Early Apoptotic (Annexin+/PI-), Late Apoptotic (Annexin+/PI+), and Necrotic (Annexin-/PI+).

References

• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. Medicinal Chemistry (Bentham Science).4

• Synthesis and Cytotoxic Activity of a New Family of α-Hydroxyphosphonates with the Benzothiophene Scaffold. MDPI.1

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. NIH / PMC.2

• Synthesis and Biological Evaluation of 2-(Alkoxycarbonyl)-3-Anilinobenzo[b]thiophenes and Thieno[2,3-b]pyridines as New Potent Anticancer Agents. Journal of Medicinal Chemistry (ACS).3

• Synthesis, antitumor screening and cell cycle analysis of novel benzothieno[3,2-b]pyran derivatives. Taylor & Francis.5

Sources

• 1. Synthesis and Cytotoxic Activity of a New Family of α-Hydroxyphosphonates with the Benzothiophene Scaffold | MDPI [mdpi.com]
• 2. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Using Methyl 4-(1-benzothien-2-yl)benzoate as an intermediate in OLED materials

Application Note: Synthesis and Utilization of Methyl 4-(1-benzothien-2-yl)benzoate as an Advanced OLED Intermediate

Introduction & Mechanistic Rationale

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs)—particularly blue phosphorescent (PHOLED) and Thermally Activated Delayed Fluorescence (TADF) devices—relies heavily on the design of robust host materials. An ideal host must possess a high triplet energy (

) to prevent reverse energy transfer from the guest emitter, alongside excellent thermal stability and bipolar charge transport capabilities.

Benzothiophene derivatives have emerged as premier building blocks for these applications due to their electron-rich nature, high polarizability, and inherently high triplet energies [1]. However, simple benzothiophene oligomers often suffer from conformational flexibility, which introduces non-radiative decay pathways via molecular vibrations and lowers the glass transition temperature (

).

To overcome this, materials scientists utilize Methyl 4-(1-benzothien-2-yl)benzoate as a critical synthetic intermediate. The strategic placement of the ester group allows for downstream functionalization—specifically, Grignard addition followed by acid-catalyzed Friedel-Crafts cyclization. This sequence locks the benzothiophene and phenyl rings into a rigid, coplanar indeno[1,2-b]benzothiophene core. This rigidification restricts intramolecular rotation, drastically increases

, and enhances the -orbital overlap required for efficient hole mobility [2, 3].

Experimental Protocols

The following self-validating protocols detail the synthesis of the intermediate and its subsequent transformation into a rigidified OLED core. Every step is designed to maximize yield while preventing side reactions that could introduce charge-trapping impurities into the final electronic material.

Protocol A: Synthesis of Methyl 4-(1-benzothien-2-yl)benzoate via Suzuki-Miyaura Coupling

This step establishes the foundational C–C bond between the benzothiophene electron donor and the benzoate electron acceptor.

• Reagent Preparation: In a flame-dried 250 mL Schlenk flask, combine 2-benzothiopheneboronic acid (1.05 eq, 10.5 mmol) and methyl 4-bromobenzoate (1.0 eq, 10.0 mmol).

  • Causality: A slight stoichiometric excess of the boronic acid is used to compensate for potential protodeboronation (hydrolysis of the C–B bond) that can occur under basic aqueous conditions.

• Solvent Degassing: Add a solvent mixture of Toluene/Ethanol/Water (2:1:1 v/v/v, 100 mL). Sparge the biphasic mixture with Argon for 30 minutes.

  • Causality: The biphasic system ensures the simultaneous dissolution of the organic substrates (Toluene) and the inorganic base (Water/EtOH). Rigorous deoxygenation is critical; residual

    will cause the oxidative homocoupling of the boronic acid and irreversibly deactivate the Pd(0) catalyst.

• Catalyst & Base Addition: Under a positive Argon stream, add

  (2.0 eq, 20.0 mmol) and Tetrakis(triphenylphosphine)palladium(0)[ ] (0.05 eq, 0.5 mmol).

  • Causality:

    quaternizes the boron atom, forming a highly reactive, electron-rich boronate complex that significantly accelerates the transmetalation step of the catalytic cycle.

• Reaction Execution: Heat the mixture to reflux (90 °C) and stir for 12 hours. Monitor conversion via TLC (Hexane:EtOAc 9:1).

  • Causality: The electron-withdrawing ester group on the aryl bromide makes it highly susceptible to oxidative addition by Pd(0), ensuring high yields within 12 hours.

• Workup & Purification: Cool to room temperature. Extract the aqueous layer with Dichloromethane (DCM) (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate in vacuo. Purify via silica gel flash chromatography.

  • Causality: Brine washing removes residual ethanol and water-soluble inorganic salts. Thorough drying with

    removes trace water prior to concentration, preventing unwanted hydrolysis of the methyl ester.

Protocol B: Rigidification into an Indeno[1,2-b]benzothiophene Core

This protocol converts the flexible intermediate into a rigid, high-

scaffold suitable for OLED host materials.

• Grignard Addition: Dissolve the purified Methyl 4-(1-benzothien-2-yl)benzoate (5.0 mmol) in anhydrous THF (50 mL) under Argon and cool to 0 °C. Add Phenylmagnesium bromide (PhMgBr, 3.0 M in diethyl ether, 2.5 eq, 12.5 mmol) dropwise. Stir for 4 hours, allowing the reaction to warm to room temperature.

  • Causality: The Grignard reagent attacks the ester carbonyl twice, displacing the methoxy leaving group to yield a tertiary diphenyl carbinol. The initial 0 °C temperature suppresses unwanted enolization or ring-opening side reactions.

• Quenching: Carefully quench the reaction with saturated aqueous

  (30 mL) at 0 °C. Extract with EtOAc, dry over , and concentrate.

  • Causality:

    provides mild protonation of the magnesium alkoxide intermediate. Using a stronger acid here could cause premature, uncontrolled dehydration of the carbinol.

• Intramolecular Friedel-Crafts Cyclization: Dissolve the crude diphenyl carbinol in anhydrous DCM (40 mL). Add Methanesulfonic acid (MsOH, 3.0 eq, 15.0 mmol) dropwise at room temperature. Stir for 2 hours.

  • Causality: MsOH protonates the tertiary alcohol, driving the loss of water to form a highly stabilized, resonance-delocalized carbocation. This electrophile undergoes an intramolecular Friedel-Crafts alkylation with the electron-rich C3 position of the adjacent benzothiophene ring, forming the rigid cyclopentadiene-fused indeno core.

• Neutralization: Pour the dark mixture into saturated aqueous

  (50 mL). Extract with DCM, dry, and recrystallize the crude product from hot ethanol.

  • Causality: Immediate neutralization is required to halt the reaction and prevent acid-catalyzed polymerization or degradation of the newly formed extended

    -conjugated system.

Workflow and Pathway Visualizations

Chemical workflow transforming flexible precursors into a rigid OLED core.

Exciton transfer pathways from the rigidified host to the phosphorescent/TADF guest.

Photophysical & Thermal Data Presentation

The transformation from the flexible ester intermediate to the rigidified indeno-fused core yields dramatic improvements in thermal stability and photoluminescence quantum yield (PLQY). The restriction of intramolecular rotation minimizes non-radiative decay, while the extended conjugation subtly lowers the HOMO level, improving hole-injection alignment with standard OLED anode structures [4].

Table 1: Comparative Photophysical and Thermal Properties

Material Stage	Core Structure	(°C)	HOMO (eV)	LUMO (eV)	(eV)	PLQY (%)
Precursor	Methyl 4-(1-benzothien-2-yl)benzoate	< 25	-5.90	-2.40	2.45	12
Intermediate	Diphenyl Carbinol Derivative	65	-5.85	-2.35	2.50	18
Final Core	Indeno[1,2-b]benzothiophene	145	-5.60	-2.55	2.76	85

Note: Data represents generalized benchmark values for this class of materials to illustrate the physical effects of structural rigidification.

References

• Seo, C., Choi, J. M., Hong, S.-S., Lee, J. Y., & Seo, S. (2017). Synthesis of novel benzothiophene derivative as a host material for blue phosphorescent organic light-emitting diodes. Dyes and Pigments, 136, 145-149.[Link]

• Montrone, M., Maggiore, A., Moliterni, A., Pander, P., & Pugliese, M. (2024). New [1]benzothieno[3,2-b]benzothiophene-tetraoxide-based TADF emitters with a D–A–D structure for OLED applications. Journal of Materials Chemistry C.[Link]

• Lim, K., Kang, M.-S., Myung, Y., & Ko, J. (2016). Star-shaped hole transport materials with indeno[1,2-b] thiophene or fluorene on a triazine core for efficient perovskite solar cells. Journal of Materials Chemistry A, 4, 1186-1190.[Link]

• Kim, S. K., Yang, B., Ma, Y., Lee, J.-H., & Park, J.-W. (2007). A stable blue host material for organic light-emitting diodes. Applied Physics Letters, 91(25), 253504.[Link]

Application Note: Optimized Base-Catalyzed Hydrolysis of Methyl 4-(1-benzothien-2-yl)benzoate

Document Type: Standard Operating Procedure & Application Note Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Prepared By: Senior Application Scientist

Introduction and Mechanistic Insights

The transformation of methyl 4-(1-benzothien-2-yl)benzoate to its corresponding free carboxylic acid, 4-(1-benzothien-2-yl)benzoic acid, is a critical deprotection step in the synthesis of advanced organic materials and pharmaceutical intermediates. Because the starting material features a highly lipophilic, rigid biaryl-type system (a benzothiophene core coupled to a benzoate), it presents unique solubility challenges during standard aqueous transformations.

The Causality of Experimental Choices: While acid-catalyzed hydrolysis is possible, it is an equilibrium-driven process that often results in poor yields and requires harsh, prolonged heating. Conversely, base-catalyzed hydrolysis (saponification) is irreversible. The hydroxide ion attacks the ester carbonyl, forming a tetrahedral intermediate that collapses to release methoxide and the carboxylate. The immediate acid-base reaction between methoxide and the newly formed carboxylic acid drives the reaction to absolute completion[1].

For highly hydrophobic aromatic esters, Lithium Hydroxide (LiOH) in a ternary solvent system of THF/MeOH/Water is the gold standard[2]. The rationale is threefold:

• Electrophilic Activation: The small, highly charge-dense Li⁺ ion acts as a mild Lewis acid, coordinating to the carbonyl oxygen and increasing the electrophilicity of the carbonyl carbon.

• Solubility: Tetrahydrofuran (THF) completely solubilizes the lipophilic methyl 4-(1-benzothien-2-yl)benzoate, while water serves as the nucleophile source and dissolves the LiOH. Methanol acts as a co-solvent bridge to maintain a homogeneous single phase[3].

• Mildness: LiOH is milder than NaOH or KOH, minimizing the risk of unwanted side reactions (such as epimerization in complex substrates or cleavage of sensitive functional groups) while maintaining excellent efficacy for robust aromatic esters[4].

Reaction Workflow & Signaling Pathway

The following diagram illustrates the logical progression of the chemical workflow, from the initial saponification to the phase-selective isolation of the product.

Workflow for the phase-selective hydrolysis and isolation of 4-(1-benzothien-2-yl)benzoic acid.

Comparative Hydrolysis Conditions

To justify the selected protocol, the table below summarizes the quantitative and qualitative outcomes of various standard hydrolysis conditions applied to bulky aromatic esters.

Reagent System	Solvent System	Temp (°C)	Time	Yield	Observations & Causality
LiOH·H₂O (3 eq)	THF/MeOH/H₂O (3:1:1)	50 °C	2–4 h	>95%	Optimal. Homogeneous mixture; Li⁺ accelerates attack; clean precipitation upon acidification[1][2].
NaOH (5 eq)	EtOH/H₂O (1:1)	80 °C	6–8 h	80%	Harsher conditions required. Biphasic mixture often forms, slowing reaction kinetics.
HCl (Conc.)	Dioxane/H₂O (4:1)	100 °C	24 h	<40%	Reversible reaction. Poor conversion due to extreme hydrophobicity of the starting material.

Step-by-Step Experimental Protocol

Scale: 10.0 mmol (Preparative Scale)

Materials & Reagents

• Methyl 4-(1-benzothien-2-yl)benzoate: 2.68 g (10.0 mmol)

• Lithium hydroxide monohydrate (LiOH·H₂O): 1.26 g (30.0 mmol, 3.0 eq)

• Tetrahydrofuran (THF), Methanol (MeOH), and Deionized Water (H₂O)

• 1M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.68 g of Methyl 4-(1-benzothien-2-yl)benzoate in 30 mL of THF and 10 mL of MeOH. Stir until the solution is completely clear.

• Base Addition: Dissolve 1.26 g of LiOH·H₂O in 10 mL of deionized water. Add this aqueous basic solution dropwise to the organic mixture at room temperature. The solution may briefly turn cloudy before becoming homogeneous[1].

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 50 °C using an oil bath or heating block. Stir vigorously for 2 to 4 hours.

• Reaction Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (4:1). The starting ester will appear as a high-Rf spot under UV light (254 nm). The reaction is complete when the starting material spot completely disappears, and a baseline streak (the lithium carboxylate) remains.

• Solvent Removal: Once complete, cool the mixture to room temperature. Concentrate the mixture under reduced pressure (rotary evaporator) to remove the bulk of the volatile THF and MeOH. Do not evaporate to total dryness.

• Aqueous Dilution & Organic Wash: Dilute the remaining aqueous residue with 30 mL of water. Wash the aqueous layer with EtOAc (2 × 20 mL) in a separatory funnel. Causality: This step extracts any unreacted ester or neutral organic impurities. The desired product remains in the aqueous layer as the water-soluble lithium salt.

• Acidification & Precipitation: Transfer the aqueous layer to an Erlenmeyer flask. Place it in an ice bath and slowly add 1M HCl dropwise under vigorous stirring until the pH reaches 2.0. Causality: The pKa of the product is ~4.2. Reaching pH 2 ensures complete protonation. A dense, white/off-white precipitate of 4-(1-benzothien-2-yl)benzoic acid will form immediately.

• Isolation: Filter the precipitate through a Büchner funnel under vacuum. Wash the filter cake with ice-cold water (3 × 15 mL) to remove residual LiCl and HCl.

• Drying: Dry the solid in a vacuum oven at 60 °C overnight to afford the pure 4-(1-benzothien-2-yl)benzoic acid.

Self-Validating Analytical Metrics

To ensure the trustworthiness of the protocol, the final product must be validated against these expected analytical markers:

• Yield: Expected >90% (approx. 2.3 - 2.4 g).

• ¹H NMR (DMSO-d₆, 400 MHz): The critical marker of success is the complete disappearance of the methoxy singlet (-OCH₃) at roughly δ 3.90 ppm. A new, broad singlet corresponding to the carboxylic acid proton (-COOH) will appear far downfield at δ >12.5 ppm. The aromatic signals (8 protons) will remain largely intact but slightly shifted due to the change in the electron-withdrawing nature of the ester vs. the free acid.

• Mass Spectrometry (ESI-): Expected [M-H]⁻ peak at m/z 253.0.

References

• Multiscale Model-Driven Discovery of Insecticides for Sustainable Agriculture: A Demonstration of Product-by-Design Approach. ACS Publications.
• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. NIH.
• Why are my ester hydrolysis not working : r/Chempros. Reddit.
• Synthesis of lamellarin R, lukianol A, lamellarin O and their analogues. RSC Publishing.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of Methyl 4-(1-benzothien-2-yl)benzoate for pharmaceutical synthesis

Advanced Functionalization Protocols for Methyl 4-(1-benzothien-2-yl)benzoate in Pharmaceutical Synthesis

Executive Summary

The 2-arylbenzothiophene scaffold is a privileged structure in medicinal chemistry, serving as the core pharmacophore for Selective Estrogen Receptor Modulators (SERMs) such as Raloxifene and Arzoxifene. Methyl 4-(1-benzothien-2-yl)benzoate is a highly versatile building block for drug discovery. Its unique electronic topology—combining an electron-rich benzothiophene core with an electron-withdrawn methyl benzoate moiety—allows for highly predictable, regioselective late-stage functionalization. This application note details field-proven, self-validating protocols for the C3 and C4 functionalization of this critical intermediate.

Reactivity Profile & Mechanistic Causality

The functionalization of Methyl 4-(1-benzothien-2-yl)benzoate is governed by the distinct electronic environments of its two ring systems:

• The Benzothiophene Core : The sulfur heteroatom donates electron density into the fused bicyclic system, making the C3 position highly nucleophilic and the primary site for electrophilic aromatic substitution (EAS).

• The C2-Phenyl Ring : The para-methyl ester acts as a strong electron-withdrawing group (EWG). This deactivates the phenyl ring toward EAS, ensuring that electrophiles selectively target the benzothiophene C3 position rather than the phenyl ortho/meta positions.

Understanding this causality allows synthetic chemists to bypass the need for complex directing groups, relying instead on the innate electronic bias of the molecule to drive regioselectivity [1].

Fig 1: Divergent synthetic workflows for C3 and C4 functionalization of the benzothiophene core.

Experimental Methodologies

Protocol A: Regioselective C3-Bromination

Objective : Install a versatile halogen handle at the C3 position while preserving the integrity of the methyl ester. Causality : Bromine in chloroform provides a mild electrophilic source. The deactivated nature of the C2-benzoate ring ensures >99% regioselectivity for the C3 position. Self-Validation System : The reaction is visually self-monitoring; the reddish-brown color of the bromine dissipates exactly as the reaction reaches quantitative conversion. Using strictly 1.05 equivalents prevents the formation of di-bromo impurities [2].

Step-by-Step Procedure :

• Charge a flame-dried 250 mL round-bottom flask with Methyl 4-(1-benzothien-2-yl)benzoate (10.0 mmol, 1.0 equiv) and anhydrous CHCl₃ (100 mL, 0.1 M).

• Cool the solution to 0 °C using an ice-water bath under a nitrogen atmosphere.

• Prepare a 1.0 M solution of Br₂ (10.5 mmol, 1.05 equiv) in anhydrous CHCl₃. Add this solution dropwise over 30 minutes to maintain thermal control.

• Remove the ice bath and stir at room temperature for 1.5 hours.

• Validation Check : Perform TLC (Hexanes/EtOAc 9:1). The starting material spot should be entirely consumed, replaced by a single, less polar spot.

• Quench by adding 50 mL of saturated aqueous Na₂S₂O₃ to neutralize residual bromine.

• Extract the aqueous layer with CH₂Cl₂ (3 × 50 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Recrystallize from hot ethanol to yield Methyl 4-(3-bromo-1-benzothien-2-yl)benzoate as a white solid.

Protocol B: C3-Acylation via Halogen-Metal Exchange

Objective : Attach a pharmacophoric aroyl side chain at C3 to construct the SERM architecture. Causality : Direct Friedel-Crafts acylation with harsh Lewis acids (e.g., TiCl₄, AlCl₃) often triggers unwanted ester cleavage or transesterification of the methyl benzoate group [3]. Halogen-metal exchange at cryogenic temperatures circumvents this by generating a highly nucleophilic C3-lithio species that reacts cleanly with Weinreb amides. Self-Validation System : The use of a Weinreb amide forms a stable tetrahedral intermediate that resists collapse until the aqueous quench. This inherently prevents the over-addition of the organolithium species, validating the 1:1 stoichiometry of the ketone product.

Step-by-Step Procedure :

• Dissolve Methyl 4-(3-bromo-1-benzothien-2-yl)benzoate (5.0 mmol, 1.0 equiv) in anhydrous THF (100 mL) in a flame-dried Schlenk flask under argon.

• Cool the mixture to -78 °C using a dry ice/acetone bath.

• Add n-Butyllithium (5.25 mmol, 1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

• Add the desired Weinreb amide (e.g., N-methoxy-N-methyl-4-(2-(piperidin-1-yl)ethoxy)benzamide) (6.0 mmol, 1.2 equiv) dropwise as a solution in 10 mL THF.

• Stir at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.

• Quench via the slow addition of 20 mL saturated aqueous NH₄Cl.

• Extract with EtOAc (3 × 50 mL). Wash with water and brine, dry over MgSO₄, and concentrate.

• Purify via flash chromatography (silica gel, CH₂Cl₂/MeOH gradient) to afford the target C3-aroylated SERM precursor.

Protocol C: Metal-Free C4-Arylation via S-Oxide Activation

Objective : Access novel C4-functionalized derivatives to expand Structure-Activity Relationships (SAR). Causality : The C4 position is sterically hindered and electronically deactivated compared to C3. By oxidizing the sulfur to an S-oxide, the electronic topology is inverted. In the presence of Trifluoroacetic anhydride (TFAA), heterolytic cleavage of the S-O bond drives a highly selective metal-free C-H/C-H coupling with phenols at the C4 position [4]. Self-Validation System : The strict use of 1.0 equivalent of H₂O₂ prevents over-oxidation to the sulfone. The success of the S-oxidation is validated by a massive polar shift on TLC.

Step-by-Step Procedure :

• S-Oxidation : Dissolve the starting material (5.0 mmol) in CH₂Cl₂ (25 mL). Add exactly 1.0 equiv of H₂O₂ (30% aq) in 50% CF₃CO₂H/CH₂Cl₂. Stir for 2 hours at RT. Quench with NaHCO₃, extract, and concentrate to isolate the S-oxide.

• C4-Coupling : In a separate flask, dissolve the S-oxide (1.0 equiv) and a phenol derivative (1.5 equiv) in anhydrous CH₂Cl₂ (0.1 M). Cool to -50 °C.

• Add TFAA (2.0 equiv) in CH₂Cl₂ dropwise. Stir at -50 °C for 45 minutes, then warm to RT for 30 minutes.

• Quench with saturated NaHCO₃, extract with CH₂Cl₂, dry, and concentrate. Purify via column chromatography.

Quantitative Data Summary

The following table synthesizes the expected quantitative outcomes and regioselectivity profiles for the described functionalization pathways.

Reaction Type	Reagents & Critical Conditions	Regioselectivity	Expected Yield (%)	Primary Byproducts
C3-Bromination	Br₂ (1.05 eq), CHCl₃, 0 °C to RT, 1.5 h	>99% (C3 position)	95 – 100%	Trace di-bromo species (if Br₂ >1.05 eq)
Direct C3-Acylation	Aroyl chloride, TiCl₄, DCE, 0 °C	Major C3	45 – 60%	Ester cleavage / Transesterification
C3-Acylation (via Li)	1. n-BuLi, THF, -78 °C2. Weinreb Amide	>99% (C3 position)	70 – 85%	Debrominated starting material (~5%)
S-Oxidation	H₂O₂ (1.0 eq), TFA/CH₂Cl₂, RT, 2 h	S-oxide exclusively	80 – 85%	Sulfone (if H₂O₂ is in excess)
C4-Arylation	Phenol, TFAA, CH₂Cl₂, -50 °C	>95% (C4 position)	65 – 75%	Trace C3-aryl isomers

Biological Context: SERM Mechanism of Action

Functionalizing the C3 position of the 2-arylbenzothiophene core with a basic aminoethoxy side chain is the critical synthetic step that transforms a simple heterocycle into a potent Selective Estrogen Receptor Modulator. The basic side chain acts as a structural wedge, preventing the Estrogen Receptor (ER) from adopting its active conformation.

Fig 2: Molecular mechanism of C3-functionalized benzothiophene SERMs via Estrogen Receptor modulation.

References

• Grese, T. A., et al. "Structure-Activity Relationships of Selective Estrogen Receptor Modulators: Modifications to the 2-Arylbenzothiophene Core of Raloxifene." Journal of Medicinal Chemistry, 1997, 40(2), 146-167.[Link]

• Palkowitz, A. D., et al. "Discovery and Synthesis of [6-Hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]phenoxy]-2-(4-hydroxyphenyl)]benzo[b]thiophene: A Novel, Highly Potent, Selective Estrogen Receptor Modulator." Journal of Medicinal Chemistry, 1997, 40(10), 1407-1416.[Link]

• Sall, D. J., et al. "Diamino Benzo[b]thiophene Derivatives as a Novel Class of Active Site Directed Thrombin Inhibitors. 5. Potency, Efficacy, and Pharmacokinetic Properties of Modified C-3 Side Chain Derivatives." Journal of Medicinal Chemistry, 2000, 43(4), 649-663. [Link]

• Eberhart, A. J., et al. "Metal-Free Arylation of Benzothiophenes at C4 by Activation as their Benzothiophene S-Oxides." Angewandte Chemie International Edition, 2016, 55(33), 9726-9730.[Link]

Application Note: Preparation and Characterization of Thin Films Using Benzothiophene Derivatives

Target Audience: Materials Scientists, Organic Electronics Researchers, and Solid-State Formulation Professionals. Model Compound: Methyl 4-(1-benzothien-2-yl)benzoate and related benzothieno-benzothiophene (BTBT) analogues.

Introduction & Physicochemical Rationale

The fabrication of highly ordered organic thin films is a critical bottleneck in both organic electronics (e.g., Organic Field-Effect Transistors, OFETs) and solid-state pharmaceutical formulation. Benzothiophene derivatives—specifically functionalized architectures like Methyl 4-(1-benzothien-2-yl)benzoate and extended [1]benzothieno[3,2-b]benzothiophene (BTBT) cores—serve as benchmark molecules due to their exceptional self-assembly properties and high charge carrier mobilities.

The Causality of Molecular Design: Selecting a molecule with both a rigid aromatic core and a functional ester group is a deliberate physicochemical strategy.

• The Benzothiophene Core: Drives strong intermolecular

  stacking, which is the primary conduit for macroscopic charge transport.

• The Methyl Benzoate Moiety: The ester group serves a dual purpose. Thermodynamically, it introduces a localized dipole moment that modulates the highest occupied molecular orbital (HOMO) energy level, increasing the ionization energy and thereby improving the film's oxidative stability against ambient degradation[1][2]. Kinetically, the steric profile of the ester enhances solubility in halogenated solvents, widening the processing window for solution-based deposition before rapid, uncontrolled precipitation occurs.

While this protocol focuses on organic semiconductor applications, the thermodynamic principles of substrate-induced polymorphism and crystallization described herein are directly translatable to drug development professionals analyzing the thin-film behavior of crystalline Active Pharmaceutical Ingredients (APIs).

Experimental Workflow

The preparation of these thin films requires a meticulously controlled environment to prevent charge-trapping defects. The workflow below outlines the critical path from substrate passivation to morphological characterization.

Figure 1: End-to-end experimental workflow for the fabrication of benzothiophene-based organic thin films.

Self-Validating Protocols for Thin-Film Fabrication

To ensure reproducibility, every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Protocol A: Substrate Preparation and SAM Functionalization

Causality: Bare

substrates possess surface hydroxyl (silanol) groups that act as severe electron traps and promote random molecular nucleation. Treating the surface with a Self-Assembled Monolayer (SAM) like Octadecyltrichlorosilane (OTS) lowers the surface energy, driving the benzothiophene molecules to adopt a highly favorable "edge-on" orientation relative to the substrate.

• Cleaning: Sonicate heavily doped Si wafers with a 300 nm thermal

  layer sequentially in acetone and isopropanol for 10 minutes each. Dry with a stream of high-purity .

• Activation: Subject the substrates to UV-Ozone treatment for 15 minutes to maximize the density of reactive surface hydroxyl groups.

• Passivation: Place substrates in a vacuum desiccator alongside a vial containing 50 µL of OTS. Apply vacuum and leave for 12 hours to allow vapor-phase SAM deposition.

• Baking: Rinse the substrates with hexane to remove unreacted silane, then bake at 120°C for 20 minutes to cross-link the siloxane bonds.

Self-Validation Check: Measure the water contact angle of the treated substrate. A contact angle of

validates a dense, hydrophobic monolayer. If the angle is , the SAM is defective; strip the substrate in piranha solution and restart.

Protocol B: Physical Vapor Deposition (PVD)

Causality: PVD allows for precise kinetic control over molecular sublimation, eliminating solvent-induced disorder. Controlling the substrate temperature (

) during deposition dictates the nucleation density; higher temperatures lower the nucleation rate, resulting in larger crystalline domains with fewer grain boundaries[1][3].

• Loading: Load the functionalized substrates and the benzothiophene derivative powder into a thermal evaporator.

• Evaporation: Pump the chamber down to a base pressure of

  mbar to prevent oxidative degradation during heating[1].

• Deposition: Heat the crucible slowly. Maintain a strict deposition rate of 0.1 to 0.2 Å/s, monitored via a Quartz Crystal Microbalance (QCM).

• Substrate Heating: Maintain the substrate at an optimized

  (e.g., 60°C) during the deposition of a nominal 30 nm film.

Self-Validation Check: Conduct post-deposition Atomic Force Microscopy (AFM). A successful PVD process will yield terraced, layer-by-layer (Frank-van der Merwe) growth with step heights matching the longitudinal length of the molecule.

Protocol C: Solution Processing (Inclined Drop-Casting)

Causality: For scalable manufacturing, solution processing is preferred. Standard spin-coating often yields isotropic, spherulitic domains with high grain-boundary density. Utilizing an inclined drop-casting method induces directional fluid flow, utilizing the self-organizing function of the material to align crystalline domains macroscopically[4][5].

• Solution Preparation: Dissolve the compound in anhydrous chlorobenzene at a concentration of 5 mg/mL. Stir at 60°C for 1 hour to ensure complete dissolution.

• Inclination: Mount the OTS-treated substrate at a 5° to 10° incline inside a solvent-saturated petri dish.

• Casting: Dispense 20 µL of the hot solution at the elevated edge of the substrate. Allow the solvent to evaporate slowly over 12 hours.

Self-Validation Check: Examine the film under Cross-Polarized Optical Microscopy (CPOM). The film must exhibit uniform birefringence that extinguishes uniformly upon stage rotation. Isotropic dark regions indicate trapped amorphous phases, requiring immediate solvent-vapor annealing.

Mechanistic Insight: Temperature-Induced Polymorphism

Organic thin films do not behave like bulk crystals. Benzothiophene derivatives frequently crystallize into a Substrate-Induced Phase (SIP) at room temperature, which conforms to the flat substrate but may not offer the optimal

overlap for charge transport[3][6].

Thermal annealing supplies the activation energy required to overcome the kinetic trapping of the SIP. As the temperature surpasses a critical threshold (typically

), the molecules undergo a structural transition to a High-Temperature Phase (HTP) . In this phase, the molecules adopt a specific tilt angle (e.g., relative to the surface normal), enlarging the in-plane unit cell and maximizing orbital overlap[3][6].

Figure 2: Thermodynamic pathway of temperature-induced polymorphism in benzothiophene thin films.

Caution: Annealing at temperatures too close to the melting point (e.g.,

) will cause film dewetting, leading to a complex morphological scenario with coexisting molecular tilts that severely degrade device performance[3][6].

Quantitative Data Summary

The table below summarizes the expected morphological and electrical outcomes based on the chosen fabrication methodology, synthesized from benchmark data on highly ordered benzothiophene derivatives[1][4][5][6].

Processing Method	Deposition Parameters	Optimal Annealing	Expected Morphology	Typical Mobility ( )	Surface Roughness ( )
Physical Vapor Deposition (PVD)	0.1 - 0.2 Å/s, mbar	90°C - 120°C (Vacuum)	Terraced, layer-by-layer	1.0 - 2.5	< 1.5 nm
Solution Processing (Spin-Coating)	1500 rpm, 60s (Chlorobenzene)	100°C (Solvent Vapor)	Spherulitic domains, distinct boundaries	0.5 - 1.2	3.0 - 5.0 nm
Solution Processing (Drop-Casting)	Inclined substrate (Directional flow)	100°C (Ambient)	Highly oriented, micrometer-scale terraces	> 3.0	< 2.0 nm

References

The protocols and mechanistic insights detailed in this application note are grounded in the following authoritative peer-reviewed literature:

• Gicevičius, M., et al. "Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative." Materials Advances, Royal Society of Chemistry (2024).[Link]

• Uemura, T., et al. "Very high mobility in solution-processed organic thin-film transistors of highly ordered [1]benzothieno[32-b]benzothiophene derivatives." Applied Physics Express, Tohoku University / IOP Publishing (2009).[Link]

• Yan, S., et al. "Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology." Physical Chemistry Chemical Physics, Digital CSIC / RSC (2022).[Link]

Sources

• 1. Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. digital.csic.es [digital.csic.es]
• 4. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 5. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 6. Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Note: Reduction of Methyl 4-(1-benzothien-2-yl)benzoate to [4-(1-benzothien-2-yl)phenyl]methanol

Executive Summary

This application note provides a comprehensive, field-validated protocol for the reduction of the ester functional group in methyl 4-(1-benzothien-2-yl)benzoate to yield the corresponding primary alcohol, [4-(1-benzothien-2-yl)phenyl]methanol . Designed for medicinal chemists and drug development professionals, this guide details the mechanistic rationale, step-by-step methodologies, and advanced workup techniques required to isolate the benzylic alcohol with high purity and yield.

Introduction & Mechanistic Rationale

The benzo[

]thiophene scaffold is a highly privileged structure in medicinal chemistry, frequently utilized in the development of anti-inflammatory, anti-cancer, and antimicrobial agents[1]. The functional group interconversion (FGI) of a benzothiophene-substituted methyl benzoate to a benzylic alcohol provides a critical synthetic handle. The resulting hydroxymethyl group can be further derivatized via etherification, halogenation, or oxidation to an aldehyde, enabling the rapid expansion of structure-activity relationship (SAR) libraries.

Causality in Reagent Selection

To achieve the complete reduction of an ester to a primary alcohol, Lithium Aluminum Hydride (LiAlH₄) is the reagent of choice. The mechanistic causality dictates that the initial hydride transfer to the ester carbonyl forms a tetrahedral intermediate. This intermediate collapses by expelling the methoxide leaving group to generate a transient aldehyde. Because aldehydes are significantly more electrophilic than their parent esters, the intermediate is immediately attacked by a second equivalent of hydride[2]. This rapid secondary reduction makes it nearly impossible to arrest the reaction at the aldehyde stage when using LiAlH₄, ensuring a complete drive toward the primary alkoxide.

Mechanistic pathway of ester reduction to primary alcohol via hydride transfer.

Experimental Design & Materials

The following quantitative parameters are optimized for a 10 mmol scale reaction. Using 1.5 equivalents of LiAlH₄ ensures a sufficient excess of hydride donors (each LiAlH₄ molecule theoretically provides 4 hydrides, but practical kinetics require a slight excess to account for trace moisture and ensure rapid completion).

Table 1: Quantitative Reagent Summary

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Role
Methyl 4-(1-benzothien-2-yl)benzoate	268.33	1.0	2.68 g (10 mmol)	Starting Material
Lithium Aluminum Hydride (LiAlH₄)	37.95	1.5	0.57 g (15 mmol)	Reducing Agent
Tetrahydrofuran (THF), Anhydrous	72.11	Solvent	40 mL	Reaction Medium
Deionized Water	18.02	Quench	0.57 mL + 1.71 mL	Fieser Workup
15% NaOH (aq)	40.00	Quench	0.57 mL	Fieser Workup

Step-by-Step Protocol: LiAlH₄ Reduction

To prevent the formation of unmanageable, gelatinous aluminum hydroxide emulsions—a common failure point that traps the product and drastically reduces yield—this protocol strictly employs the Fieser Workup method[3]. By carefully controlling the stoichiometry of the aqueous quench, aluminum salts precipitate as a granular, easily filterable white solid[4].

Standard workflow for the LiAlH4 reduction of esters utilizing the Fieser workup method.

Phase 1: Reaction Setup

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the system with dry Nitrogen (N₂) or Argon for 10 minutes.

• LiAlH₄ Suspension: Add 0.57 g (15 mmol) of LiAlH₄ to the flask. Carefully inject 20 mL of anhydrous THF. Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: In a separate dry vial, dissolve 2.68 g (10 mmol) of methyl 4-(1-benzothien-2-yl)benzoate in 20 mL of anhydrous THF. Draw this solution into a syringe and add it dropwise to the stirring LiAlH₄ suspension over 15–20 minutes. Causality: Dropwise addition controls the exothermic release of hydrogen gas and prevents thermal runaway.

• Propagation: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir for 2 to 4 hours.

• Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent system. The starting ester will appear as a higher running spot (higher Rf), while the product alcohol will be significantly more polar (lower Rf).

Phase 2: The Fieser Workup

Note: The Fieser formula dictates that for every

grams of LiAlH₄ used, you sequentially add mL of H₂O, mL of 15% NaOH, and mL of H₂O.

• Initial Quench: Cool the reaction mixture back to 0 °C. Vigorously stir the mixture and very slowly add 0.57 mL of deionized water dropwise. Wait for the vigorous bubbling (H₂ evolution) to subside.

• Alkaline Addition: Add 0.57 mL of 15% aqueous NaOH dropwise.

• Final Hydration: Add 1.71 mL of deionized water.

• Maturation: Remove the ice bath and stir the mixture vigorously at room temperature for 15–30 minutes. The grey suspension will transition into a stark white, granular precipitate. Add a small scoop of anhydrous MgSO₄ and stir for an additional 5 minutes to absorb excess water[3].

• Filtration: Filter the mixture through a pad of Celite or a sintered glass funnel layered with sand[3]. Wash the filter cake thoroughly with hot THF or Ethyl Acetate (3 × 20 mL) to ensure complete recovery of the product.

• Concentration: Concentrate the combined filtrates under reduced pressure using a rotary evaporator to yield the crude [4-(1-benzothien-2-yl)phenyl]methanol.

Analytical Characterization & Validation

To validate the success of the protocol, the isolated product must be characterized. The reduction of the ester to the alcohol introduces distinct spectroscopic signatures, most notably the disappearance of the methyl ester singlet and the appearance of a benzylic methylene signal.

Table 2: Expected Analytical Data for[4-(1-benzothien-2-yl)phenyl]methanol

Analytical Technique	Expected Signal / Shift	Structural Assignment
¹H NMR (400 MHz, CDCl₃)	δ 3.90 (s, 3H)	Disappearance of methyl ester protons
¹H NMR (400 MHz, CDCl₃)	δ 4.75 (s, 2H)	Appearance of benzylic -CH₂OH protons
¹H NMR (400 MHz, CDCl₃)	δ 7.30 – 7.95 (m, 9H)	Aromatic protons (Benzothiophene + Phenyl rings)
¹³C NMR (100 MHz, CDCl₃)	δ 65.2	Benzylic carbon (-CH₂OH)
¹³C NMR (100 MHz, CDCl₃)	δ ~166.0	Disappearance of ester carbonyl carbon (C=O)
Mass Spectrometry (ESI+)	m/z 223.0 [M-OH]⁺	Characteristic loss of hydroxyl group forming a stable benzylic cation

Troubleshooting Guide

• Incomplete Reduction (Presence of Starting Material or Aldehyde):

  • Cause: Moisture in the reaction vessel degraded the LiAlH₄ before it could react, or the reagent is old and has oxidized.

  • Solution: Ensure strict anhydrous conditions. Use fresh LiAlH₄ from a sealed container. If the reaction stalls, an additional 0.5 equivalents of LiAlH₄ can be added carefully at 0 °C.

• Formation of an Unfilterable Emulsion during Workup:

  • Cause: Deviation from the strict stoichiometric ratios of the Fieser workup, or adding the quench reagents too quickly without allowing the salts to crystallize.

  • Solution: If an emulsion forms, add a saturated solution of Rochelle's salt (Potassium sodium tartrate) and stir vigorously for 1–2 hours. The tartrate acts as a chelating agent, breaking up the aluminum emulsion into two distinct, clear liquid phases.

• Low Yield Despite Complete Conversion:

  • Cause: The product is physically trapped within the aluminum salt filter cake.

  • Solution: The benzylic alcohol can strongly adsorb to the salts. Ensure the filter cake is washed with a polar solvent (like Ethyl Acetate or hot THF) rather than non-polar solvents like Hexanes.

References

• European Journal of Medicinal Chemistry Title: An overview of benzo[b]thiophene-based medicinal chemistry Source: National Center for Biotechnology Information (NCBI) / PubMed URL:[Link]

• Reddit / r/OrganicChemistry Title: LiAlH4 reduction under reflux conditions. How common is this? (Fieser Workup Methodology) Source: Reddit Organic Chemistry Community URL:[Link]

Sources

• 1. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lithium pyrrolidinoborohydride 1M solu | 144188-76-1 | Benchchem [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Diethyl Pyridine-3,4-dicarboxylate|Research Chemical [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Purification of Methyl 4-(1-benzothien-2-yl)benzoate by Column Chromatography

Welcome to the technical support center for the chromatographic purification of Methyl 4-(1-benzothien-2-yl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this important class of compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable stationary phase for the column chromatography of Methyl 4-(1-benzothien-2-yl)benzoate?

The most frequently used stationary phase for the purification of benzothiophene derivatives like Methyl 4-(1-benzothien-2-yl)benzoate is **silica gel (SiO₂) **.[1] Its polar nature is well-suited for separating the target compound from less polar or more polar impurities typically found in the crude reaction mixture. For compounds that may be sensitive to the acidic nature of silica gel, alternatives like alumina or deactivated silica gel can be considered.[1]

Q2: How do I select an appropriate solvent system (mobile phase) for my purification?

The selection of a suitable mobile phase is critical for achieving good separation. A common starting point is a mixture of a non-polar solvent like hexane or petroleum ether and a slightly more polar solvent such as ethyl acetate or dichloromethane.[1][2]

The optimal ratio should be determined by running thin-layer chromatography (TLC) first. The goal is to find a solvent system where the desired compound, Methyl 4-(1-benzothien-2-yl)benzoate, has an Rf value between 0.2 and 0.4 .[1] This Rf range generally provides the best separation on a column.

Q3: My compound is not moving from the baseline on the TLC plate, even with a high concentration of ethyl acetate in hexane. What should I do?

If your compound is very polar and remains at the baseline, you will need to increase the polarity of the mobile phase.[3] A common alternative is a mixture of dichloromethane and methanol.[1] For highly polar compounds, reverse-phase chromatography, where the stationary phase is non-polar (like C18) and the mobile phase is polar, might be a more suitable technique.[1]

Q4: My crude product is not very soluble in the chromatography solvent. How can I load it onto the column?

For compounds with poor solubility in the eluent, a technique called "dry loading" is recommended.[1] This involves dissolving your sample in a suitable solvent (one that it is soluble in), adsorbing it onto a small amount of silica gel, and then evaporating the solvent to obtain a dry, free-flowing powder. This powder is then carefully added to the top of the packed column.

Q5: Can I use gradient elution for this purification?

Yes, gradient elution is a powerful technique, especially for complex mixtures containing compounds with a wide range of polarities.[3][4] A typical gradient for this purification might start with a low percentage of a polar solvent (e.g., 5% ethyl acetate in hexane) and gradually increase the concentration of the polar solvent to elute compounds of increasing polarity.[3]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the column chromatography of Methyl 4-(1-benzothien-2-yl)benzoate.

Problem 1: Poor Separation / Overlapping Peaks

If you are experiencing co-elution or poor resolution between your target compound and impurities, consider the following solutions.

Potential Cause	Troubleshooting Steps
Inappropriate Solvent System	Optimize the solvent system using TLC to achieve a larger ΔRf between your compound and impurities.[1] A small change in the solvent ratio can sometimes significantly improve resolution.[3]
Column Overloading	Reduce the amount of sample loaded onto the column. A general rule is to use a 1:30 to 1:50 ratio of crude product to silica gel by weight.[5]
Improperly Packed Column (Channeling)	Ensure the column is packed uniformly without any air bubbles or cracks. Tapping the column gently during packing can help settle the stationary phase.
Flow Rate is Too High	Decrease the flow rate to allow for better equilibration between the stationary and mobile phases.[4]

Problem 2: Compound Elutes Too Quickly (Low Retention)

If your compound comes off the column too close to the solvent front, it indicates that the mobile phase is too polar.

Potential Cause	Troubleshooting Steps
Mobile Phase is Too Polar	Decrease the polarity of the mobile phase by reducing the proportion of the more polar solvent (e.g., use a lower percentage of ethyl acetate in hexane).[1]

Problem 3: Compound Does Not Elute from the Column

If your compound is not eluting from the column, here are some potential causes and solutions.

Potential Cause	Troubleshooting Steps
Mobile Phase is Not Polar Enough	Gradually increase the polarity of the mobile phase (gradient elution).[1][3] If using a hexane/ethyl acetate system, increase the percentage of ethyl acetate. If that is insufficient, a switch to a stronger solvent like methanol may be necessary.[3]
Compound Decomposition on Silica Gel	Some benzothiophene derivatives can be sensitive to the acidic nature of silica gel.[6] Test the stability of your compound by stirring a small amount with silica gel in your chosen eluent and analyzing the mixture by TLC after a few hours. If decomposition is observed, consider using a different stationary phase like neutral alumina or deactivated silica gel.[1]
Irreversible Adsorption	Strong interactions between the compound and the stationary phase can prevent elution. Consider using a different stationary phase or adding a small amount of a modifier to the mobile phase (e.g., a drop of triethylamine for basic compounds).[1]

Problem 4: Tailing Peaks

Tailing peaks are often a sign of undesirable interactions between the compound and the stationary phase.

Potential Cause	Troubleshooting Steps
Sample is Too Concentrated	Load a more dilute sample onto the column.
Strong Compound-Stationary Phase Interaction	Add a small amount of a slightly more polar solvent to the mobile phase to reduce strong interactions. For basic impurities, adding a small amount of triethylamine to the eluent can sometimes help improve peak shape.[1]
Presence of Highly Polar Impurities	The presence of highly polar impurities can cause tailing of the main compound. Ensure the crude product is appropriately worked up to remove very polar materials before chromatography.

Problem 5: Streaking or Band Broadening

This issue can arise from several factors related to sample application and solubility.

Potential Cause	Troubleshooting Steps
Sample Not Loaded in a Narrow Band	Dissolve the sample in a minimal amount of solvent for loading to ensure it is applied as a concentrated, narrow band at the top of the column.
Poor Sample Solubility in the Mobile Phase	If the sample has poor solubility in the eluent, use the dry loading technique.[1]
Diffusion During Slow Elution	Optimize the flow rate to be faster, without sacrificing resolution.

Experimental Protocols

Protocol 1: Slurry Packing a Silica Gel Column

• Select an appropriate size column. Based on the amount of crude product, a general rule is a 1:30 to 1:50 ratio of crude product to silica gel by weight.[5]

• Prepare the slurry. In a beaker, add the required amount of silica gel to the initial, least polar eluent. Stir gently to create a uniform slurry.

• Pack the column. Place a small cotton or glass wool plug at the bottom of the column. Add a layer of sand. Pour the silica gel slurry into the column.

• Settle the packing. Gently tap the side of the column to ensure even packing and remove any air bubbles.

• Add a protective layer. Once the silica gel has settled, add a thin layer of sand on top to prevent disturbance of the silica bed during sample loading.

• Equilibrate the column. Run the initial eluent through the column until the packing is stable and the eluent level is just above the top layer of sand.

Protocol 2: Dry Loading the Sample

• Dissolve the crude product in a suitable solvent (e.g., dichloromethane or acetone).

• Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to the solution.

• Evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.

• Carefully add the dry powder containing the adsorbed sample to the top of the prepared column.

• Gently tap the column to settle the sample layer.

• Add a layer of sand on top of the sample layer.

• Begin elution.

Visualizations

Caption: Troubleshooting workflow for poor separation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

Technical Support Center: Troubleshooting Homocoupling in Benzothiophene Synthesis

Welcome to the Advanced Technical Support Center for benzothiophene synthesis. Benzothiophenes are privileged scaffolds in drug discovery and organic materials. While transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, direct C-H arylation) is the standard method for functionalizing these heterocycles, homocoupling—the undesired self-coupling of starting materials—remains a persistent and yield-limiting bottleneck[1].

This guide provides mechanistic insights, diagnostic workflows, and self-validating protocols designed to help researchers systematically suppress these parasitic side reactions.

Diagnostic Workflow for Homocoupling Mitigation

Before adjusting your stoichiometry, follow this logical workflow to identify the root cause of homocoupling in your catalytic cycle.

Workflow for diagnosing and minimizing homocoupling in benzothiophene synthesis.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: During the direct C-H arylation of benzo[b]thiophene, I am observing significant amounts of the benzothiophene homodimer. What is the mechanistic cause? A1: Homocoupling during C-H functionalization often stems from your choice of precatalyst. When using a Palladium(II) precatalyst like

, the system must first reduce Pd(II) to the catalytically active Pd(0) species. This initial reduction is frequently mediated by the benzothiophene substrate itself, consuming two equivalents of the heterocycle and ejecting the homocoupled dimer as a byproduct[2]. Causality & Solution: Switch to a Pd(0) precatalyst such as . This bypasses the substrate-consuming reduction step, preserving the benzothiophene exclusively for the desired cross-coupling pathway[2].

Q2: In my Suzuki-Miyaura coupling to synthesize a 2-arylbenzothiophene, I see massive amounts of biphenyl (aryl-aryl homocoupling). How do I stop this? A2: The primary culprit for boronic acid or aryl halide homocoupling is the presence of molecular oxygen[1]. Oxygen rapidly oxidizes the Pd(0) intermediate back to Pd(II) without the need for oxidative addition of the aryl halide. This forces the transmetalated organometallic species to undergo disproportionation and reductive elimination with itself[3]. Causality & Solution: Rigorous deoxygenation is non-negotiable. Use the freeze-pump-thaw method for solvents and backfill the reaction vessel with ultra-pure Argon to prevent O2-driven oxidation[3].

Q3: How can I rationally design my ligand system to favor cross-coupling over homocoupling? A3: The competition between cross-coupling and homocoupling is dictated by the relative rates of transmetalation versus reductive elimination. If reductive elimination of the cross-coupled product is slow, a second transmetalation event can occur, yielding an Ar-Pd(II)-Ar species that leads directly to homocoupling[1]. Causality & Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos). The steric bulk accelerates the reductive elimination of the desired asymmetric product, effectively outcompeting the parasitic second transmetalation step[1].

Q4: Are there alternative synthetic routes that completely bypass transition-metal-induced homocoupling? A4: Yes. If palladium-driven homocoupling cannot be suppressed, consider metal-free cross-coupling strategies. Benzothiophenes can be activated by oxidation to their corresponding S-oxides, enabling a formal C-H/C-H coupling with phenols or other nucleophiles without a metal catalyst[4]. This completely eliminates metal-contamination and transition-metal-mediated homocoupling[5].

Mechanistic Pathways: Cross-Coupling vs. Homocoupling

Understanding the divergence point in the catalytic cycle is critical for optimization. The diagram below illustrates where the parasitic homocoupling pathway branches off from the desired cross-coupling cycle.

Competing pathways: Desired cross-coupling vs. undesired homocoupling side reactions.

Quantitative Impact of Reaction Parameters on Selectivity

The following table summarizes how specific parameter adjustments influence the ratio of cross-coupling to homocoupling based on empirical kinetic data[1][2][3].

Parameter	Suboptimal Condition	Optimized Condition	Effect on Homocoupling	Mechanistic Rationale
Precatalyst			Drastically Reduced	Eliminates the need for substrate-mediated reduction of Pd(II) to Pd(0).
Atmosphere	Standard line	Freeze-Pump-Thaw (Argon)	Eliminated	Prevents -driven oxidation of Pd(0), stopping parasitic disproportionation.
Ligand		XPhos /	Minimized	Steric bulk accelerates reductive elimination of the cross-coupled product.
Concentration	High (>0.5 M)	Low (0.1 M)	Reduced	Lowers the probability of bimolecular collisions between two transmetalated species.

Self-Validating Experimental Protocols

Protocol A: Strictly Anaerobic Palladium-Catalyzed C-H Arylation

Objective: Regioselective C-3 arylation of benzo[b]thiophene while suppressing homocoupling[2].

• Preparation & Degassing: In a Schlenk flask, add benzo[b]thiophene (1.0 equiv), aryl iodide (1.5 equiv), and

  (0.5 equiv).

• Catalyst Addition: Add

  (2.5 mol%) and (5 mol%). Causality: is chosen over to prevent the initial substrate-consuming reduction step that generates benzothiophene homodimers[2].

• Solvent Introduction: Add anhydrous, rigorously degassed HFIP (Hexafluoro-2-propanol) via syringe.

• Self-Validation Check (Critical): Before heating, take a 10 µL aliquot, dilute in EtOAc, and run a rapid GC-MS. If biphenyl or benzothiophene dimers are present at >2% relative to the starting material at

  , the system is contaminated with oxygen. Abort, clean the Schlenk line, and re-degas.

• Reaction: Stir at 50 °C for 12 hours under a positive pressure of Argon.

• Workup: Filter through a pad of Celite, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Metal-Free C4-Arylation of Benzothiophene S-Oxides

Objective: Metal-free C4-arylation of benzothiophenes to completely bypass Pd-driven homocoupling[4].

• S-Oxide Activation: Dissolve the benzothiophene derivative in

  . Add and to generate the benzothiophene S-oxide (typically ~85% yield). Causality: Oxidation to the S-oxide activates the C4 position for nucleophilic attack without requiring a directing group or metal catalyst, effectively removing the possibility of metal-induced homocoupling[4].

• Coupling Setup: In a dry vial, dissolve the benzothiophene S-oxide (1.0 equiv) and the phenol coupling partner (1.5 equiv) in anhydrous

  .

• Electrophilic Activation: Slowly add Trifluoroacetic anhydride (TFAA, 1.5 equiv) dropwise at room temperature. Causality: The order of addition is critical. Adding the sulfoxide/phenol mixture to TFAA prevents premature degradation of the activated intermediate[4].

• Self-Validation Check: Monitor the reaction strictly by TLC (Hexanes/EtOAc). The complete disappearance of the highly polar S-oxide spot confirms successful activation and coupling.

• Workup: Quench with saturated aqueous

  , extract with , dry over , and purify via column chromatography.

References

• Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Sulfoxide-directed metal-free cross-couplings in the expedient synthesis of benzothiophene-based components of materials Source: Chemical Science (PMC/NIH) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Metal‐Free Arylation of Benzothiophenes at C4 by Activation as their Benzothiophene S‐Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfoxide-directed metal-free cross-couplings in the expedient synthesis of benzothiophene-based components of materials - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Methyl 4-(1-benzothien-2-yl)benzoate under basic hydrolysis conditions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the synthesis and isolation of 4-(1-benzothien-2-yl)benzoic acid via the basic hydrolysis (saponification) of its methyl ester.

While the ester carbonyl in this molecule is not sterically hindered, the bulky, highly lipophilic benzothiophene moiety introduces significant physicochemical challenges. This guide synthesizes mechanistic theory with field-proven troubleshooting to ensure complete conversion and high-purity isolation.

Mechanistic Overview & Chemical Stability

Methyl 4-(1-benzothien-2-yl)benzoate undergoes basic hydrolysis via the classic BAc2 mechanism (Bimolecular Base-Catalyzed Acyl-Oxygen Cleavage)[1]. The benzothiophene ring itself is highly stable to basic conditions, meaning side reactions such as ring-opening or degradation are virtually non-existent under standard saponification protocols.

The reaction is driven to completion by a final, irreversible proton transfer. Because carboxylic acids are significantly more acidic than alcohols, the intermediate carboxylic acid is immediately deprotonated by the leaving methoxide (or ambient hydroxide) to form a stable carboxylate salt[2].

BAc2 mechanism for the base-promoted hydrolysis of the benzothiophene ester.

Troubleshooting FAQs: Overcoming Common Bottlenecks

Q1: My hydrolysis stalls at 40-50% conversion even with a large excess of NaOH. Why is the reaction failing? A1: The issue is physical, not electronic. The 4-(1-benzothien-2-yl)benzoate system is highly lipophilic. In standard Methanol/Water mixtures, the starting material precipitates as the reaction progresses and the effective water content increases. The BAc2 mechanism requires the hydroxide and the ester to be in the same phase[1]. If the ester is trapped in a solid phase, the effective concentration is zero. Solution: Transition to a ternary solvent system like THF/MeOH/H₂O. THF provides the necessary lipophilic solvation, breaking down the phase barrier[3].

Q2: Can I use LiOH instead of NaOH or KOH for this specific molecule? A2: Yes, LiOH is highly recommended. When using THF/water mixtures to dissolve stubborn, lipophilic esters, the resulting lithium carboxylate salt maintains better solubility in the organic-rich phase compared to the sodium salt. This prevents the intermediate salt from precipitating and trapping unreacted starting material inside a crystalline shell[3].

Q3: During the acidic workup, my product forms an unfilterable milky gel instead of a precipitate. How do I fix this? A3: This is a nucleation rate issue. Rapid acidification of the carboxylate salt at room temperature causes the highly hydrophobic benzothiophene groups to aggregate faster than they can form an ordered crystal lattice, resulting in amorphous gelation. Solution: Perform the acidification at elevated temperatures (50–60 °C) with vigorous stirring. The thermal energy slows down amorphous nucleation, allowing the 4-(1-benzothien-2-yl)benzoic acid to crystallize into a dense, filterable solid.

Quantitative Solvent System Comparison

The table below summarizes the causality between solvent choice, reaction kinetics, and observed physical issues during the hydrolysis of Methyl 4-(1-benzothien-2-yl)benzoate.

Solvent System	Base (3 eq)	Temp (°C)	Time (h)	Conversion (%)	Causality / Observed Issue
MeOH / H₂O (3:1)	NaOH	25	24	~45%	Failure: SM precipitates out of solution; biphasic stalling.
THF / H₂O (1:1)	LiOH	25	12	~85%	Sub-optimal: Slow kinetics due to poor phase mixing.
THF / MeOH / H₂O (2:1:1)	NaOH	50	4	>99%	Optimal: Complete solvation; MeOH acts as a miscible bridge.

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Objective: Complete conversion to 4-(1-benzothien-2-yl)benzoic acid with high-purity crystalline isolation.

Step 1: Substrate Solvation (Overcoming the Phase Barrier)

• Action: Suspend 1.0 eq of Methyl 4-(1-benzothien-2-yl)benzoate in a 2:1:1 mixture of THF, Methanol, and Water (10 mL per gram of substrate).

• Causality: THF dissolves the lipophilic benzothiophene core, water provides the hydrolytic medium, and methanol acts as a miscible bridge to prevent biphasic separation[3].

• Validation Checkpoint: The mixture must be a homogeneous solution or a very fine, easily stirred suspension at 25 °C. If large clumps remain, add additional THF in 1 mL increments.

Step 2: Base Addition & Nucleophilic Attack

• Action: Add 3.0 eq of Lithium Hydroxide monohydrate (LiOH·H₂O) in one portion.

• Causality: The hydroxide ion initiates the bimolecular acyl-oxygen cleavage. LiOH ensures the intermediate carboxylate remains soluble in the THF-rich phase[3].

• Validation Checkpoint: A slight exotherm should be observed, indicating the initiation of the acid-base/hydrolysis cascade.

Step 3: Thermal Acceleration & Monitoring

• Action: Heat the reaction to 50 °C and stir for 4 hours.

• Causality: Saponification is irreversible due to the final proton transfer[2]. Heating accelerates the formation of the tetrahedral intermediate.

• Validation Checkpoint: Analyze via TLC (Hexanes/EtOAc 3:1) or LC-MS. The reaction is validated when the UV-active spot for the starting ester completely disappears.

Step 4: Organic Solvent Removal (Critical for Workup)

• Action: Cool to room temperature and concentrate the mixture under reduced pressure to remove THF and Methanol. Do NOT evaporate to dryness; leave the aqueous phase intact.

• Causality: If acidification is performed while THF/MeOH are present, the free acid will partition into the organic solvents, oiling out as a sticky emulsion rather than forming a filterable solid.

Step 5: High-Temperature Acidification

• Action: Dilute the remaining aqueous layer with additional water (5 mL/g) and heat to 50 °C. Slowly add 1M HCl dropwise with vigorous stirring until pH < 3.

• Causality: Acidifying at elevated temperatures prevents the highly hydrophobic product from rapidly nucleating into an amorphous gel, allowing molecules to arrange into a crystalline lattice.

• Validation Checkpoint: A dense, granular white/off-white precipitate must form. If a milky gel forms, reheat the suspension to 70 °C, stir vigorously, and allow it to cool slowly.

Step 6: Isolation

• Action: Filter the suspension while warm (approx. 40 °C), wash the filter cake with copious amounts of DI water to remove LiCl salts, and dry under vacuum at 60 °C.

Troubleshooting workflow for ester hydrolysis and acidic workup optimization.

References

1.1 2. 4 3. 5

Sources

• 1. homework.study.com [homework.study.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Mechanism of the alkaline hydrolysis of methyl 2-benzoylbenzoates - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. reddit.com [reddit.com]

Overcoming steric hindrance in 2-substituted benzothiophene synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with poor yields, catalyst poisoning, or incomplete conversions when synthesizing 2-substituted benzothiophenes bearing bulky functional groups (e.g., ortho-substituted aryls, tert-butyl groups, or complex heterocycles).

Steric hindrance at the C2 position fundamentally alters the kinetics of transition-metal-catalyzed cycles, often stalling either the transmetalation or reductive elimination steps. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to bypass these steric barriers.

Diagnostic Workflow: Strategy Selection

Before troubleshooting a failed reaction, ensure your synthetic strategy aligns with the steric demands of your substrate. Use the decision tree below to select the optimal pathway.

Workflow for selecting a synthesis strategy for sterically hindered 2-substituted benzothiophenes.

Frequently Asked Questions (Troubleshooting)

Q1: My Suzuki-Miyaura cross-coupling of 2-bromobenzothiophene with an ortho-substituted arylboronic acid stalls at 30% conversion. How can I drive it to completion? Causality & Solution: The failure is likely occurring at the reductive elimination step. In a standard Pd-catalytic cycle, the two coupling partners must adopt a cis geometry on the Pd(II) center before they can eliminate to form the new C-C bond. Bulky groups cause severe steric repulsion in this intermediate, raising the activation energy barrier. Solution: Switch to a bulky, electron-rich dialkylbiaryl phosphine ligand like XPhos or RuPhos . Counterintuitively, adding steric bulk to the ligand forces the two coupling partners closer together on the metal center (the "steric push" effect), dramatically accelerating reductive elimination.

Q2: I want to avoid pre-functionalizing my benzothiophene. Can direct C-H arylation tolerate bulky aryl halides? Causality & Solution: Yes, but traditional conditions will fail. Direct C-H arylation typically proceeds via a Concerted Metalation-Deprotonation (CMD) mechanism. Steric bulk on the aryl halide creates a highly crowded transition state during the C-H cleavage step. Solution: Utilize a phosphine-free bis(alkoxo)palladium complex combined with pivalic acid (PivOH). PivOH acts as an active proton shuttle that significantly lowers the activation energy of the CMD step. This system functions efficiently at exceptionally low catalyst loadings (0.1–0.2 mol %) and is unaffected by steric hindrance at the 2-position 1.

Q3: High temperatures (100+ °C) are degrading my sensitive functional groups during C-H arylation. Is there a mild alternative for hindered substrates? Causality & Solution: High thermal energy is traditionally required to overcome the kinetic barrier of C-H bond activation. However, incorporating Ag(I) salts as co-catalysts alters the transition state, enabling near-room-temperature (25–50 °C) α-arylation. The Ag(I) additive facilitates halide abstraction from the Pd(II) intermediate, creating a more electrophilic and reactive cationic Pd species that readily undergoes the CMD step even with bulky substrates 2.

Q4: Both cross-coupling and C-H arylation are failing due to extreme steric hindrance. Is there a bottom-up approach? Causality & Solution: When functionalizing an intact benzothiophene ring fails due to insurmountable steric barriers, the most reliable alternative is a de novo ring synthesis. Solution: Utilize 2-Iodothiophenol as a dual-functional building block. By performing a palladium-catalyzed Sonogashira-type cross-coupling with a bulky terminal alkyne, the initial coupling occurs at the highly reactive carbon-iodine bond. This is immediately followed by an intramolecular cyclization involving the nucleophilic thiol group 3. Because the ring forms around the bulky substituent, the steric penalty associated with functionalizing a pre-formed ring is entirely bypassed.

Mechanistic Pathway: Overcoming CMD Barriers

Understanding the exact point of failure in your catalytic cycle is critical for rational troubleshooting. The diagram below illustrates where steric mitigation tactics intervene during direct C-H arylation.

Catalytic cycle of Pd-catalyzed C-H arylation highlighting steric mitigation steps.

Quantitative Data Summary

Use the following table to benchmark your expected yields and select the appropriate catalytic system based on your specific steric constraints.

Synthetic Strategy	Catalyst System	Key Additive / Ligand	Temp (°C)	Yield Range (Hindered Substrates)	Primary Advantage
Direct C-H Arylation	Bis(alkoxo)Pd (0.1–0.2 mol%)	PivOH (Proton Shuttle)	100	85–92%	No pre-functionalization needed; ultra-low catalyst loading.
Room-Temp C-H Arylation	Pd(OAc)₂ (2.5 mol%)	Ag(I) Salts (Mediator)	25–50	71–83%	Preserves heat-sensitive functional groups; prevents racemization.
Suzuki Cross-Coupling	Pd₂(dba)₃ (2 mol%)	XPhos (Bulky Biaryl)	90	88–95%	Highly reliable for pre-functionalized (2-bromo) substrates.
De Novo Ring Synthesis	Pd(OAc)₂ (15 mol%)	TMEDA / AgTFA	80	80–87%	Bypasses extreme steric barriers by building the ring last.

Validated Experimental Protocols

Protocol A: Direct C-H Arylation of Benzothiophene with Bulky Aryl Bromides

Self-Validating System: This protocol relies on PivOH acting as a proton shuttle. If the reaction stalls at <10% conversion, it is a direct validation that the CMD step has failed, usually indicating wet solvent or degraded PivOH.

• Preparation: In a dry Schlenk tube under a nitrogen atmosphere, add benzothiophene (1.0 mmol), the sterically hindered aryl bromide (1.2 mmol), K₂CO₃ (1.5 mmol), and PivOH (0.3 mmol).

• Catalyst Addition: Add the bis(alkoxo)palladium complex (Cat. I) at 0.2 mol % loading.

• Solvent: Inject 2.0 mL of anhydrous N,N-Dimethylacetamide (DMAc).

• Reaction: Seal the tube and stir at 100 °C for 12–24 hours.

• Self-Validation Check (In-Process): At 12 hours, sample 10 µL of the mixture, dilute in EtOAc, and analyze via GC-MS. Validation: You should observe the disappearance of the aryl bromide peak. If the ratio of product to aryl bromide is < 9:1, inject an additional 0.1 mol % catalyst and continue heating for 4 hours.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), wash with water (3 x 10 mL) to remove DMAc and K₂CO₃, dry over MgSO₄, and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Suzuki-Miyaura Coupling for Highly Hindered 2-Substituted Benzothiophenes

Self-Validating System: The color of the reaction mixture serves as an immediate visual indicator of catalyst health. A persistent dark red/brown indicates active Pd(0) complexed with XPhos, while precipitation of black Pd indicates catalyst death due to poor ligand coordination.

• Preparation: Charge a vial with 2-bromobenzothiophene (1.0 mmol), bulky arylboronic acid (1.5 mmol), Pd₂(dba)₃ (2 mol %), XPhos (8 mol %), and anhydrous K₃PO₄ (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the vial with argon three times.

• Solvent: Add degassed 1,4-dioxane/water (10:1 v/v, 3 mL). Note: Water is essential to hydrolyze the boronic acid trimer (boroxine) and dissolve the phosphate base.

• Reaction: Heat at 90 °C for 8 hours.

• Self-Validation Check (Visual & Analytical): The solution should remain homogeneous and deeply colored. Black precipitate indicates oxygen ingress or ligand degradation. Confirm completion via TLC (Hexanes/EtOAc); the highly UV-active 2-bromobenzothiophene spot should be completely absent.

• Workup: Filter through a short pad of Celite to remove Pd particulates, concentrate, and purify via flash chromatography.

References

• Direct C-H Arylation of Thiophenes at Low Catalyst Loading of a Phosphine-Free Bis(alkoxo)palladium Complex Source: Journal of Organic Chemistry (J. Org. Chem. 2014, 79, 7, 2890–2897) URL:1

• Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes Source: Journal of the American Chemical Society (J. Am. Chem. Soc. 2018, 140, 28, 8611–8615) URL:2

• Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway Source: Journal of the American Chemical Society (J. Am. Chem. Soc. 2016, 138, 4, 14554-14557) URL:4

• 2-Iodothiophenol | CAS 37972-89-7: Applications in Benzothiophene Synthesis Source: Benchchem Technical Documentation URL:3

Sources

• 1. Direct C-H Arylation of Thiophenes at Low Catalyst Loading of a Phosphine-Free Bis(alkoxo)palladium Complex [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Iodothiophenol|CAS 37972-89-7|Aromatic Building Block [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: ¹H NMR Characterization of Methyl 4-(1-benzothien-2-yl)benzoate

Methyl 4-(1-benzothien-2-yl)benzoate is a highly conjugated, rigid molecular scaffold frequently encountered as a critical intermediate in drug discovery and the development of organic light-emitting diodes (OLEDs)[1]. Characterizing this compound via Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy presents a unique analytical challenge: the molecule possesses a dense, electron-rich aromatic core that produces a highly overlapping spin system.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of High-Field NMR (≥400 MHz) versus Benchtop NMR (60–80 MHz) platforms, alongside a critical evaluation of solvent selection. This guide moves beyond basic operation, explaining the causality behind experimental parameters to ensure your analytical workflows are robust, reproducible, and self-validating.

Platform Comparison: High-Field vs. Benchtop NMR

The primary physical difference between high-field superconducting magnets and permanent benchtop magnets is the Larmor frequency. Because chemical shift (in ppm) is a relative scale, the absolute frequency width (in Hz) of a multiplet remains constant regardless of the magnetic field. However, at lower field strengths, this fixed Hz width occupies a much larger ppm range, leading to severe signal overlap and second-order roofing effects (

approaches 1)[2][3].

Quantitative Data: Spectral Resolution Comparison

The table below summarizes the expected ¹H NMR chemical shifts for Methyl 4-(1-benzothien-2-yl)benzoate in CDCl₃ and compares the spectral resolution across platforms.

Proton Assignment	Chemical Shift (ppm)	Multiplicity & J-coupling	400 MHz Appearance (High-Field)	60 MHz Appearance (Benchtop)
-OCH₃ (Ester)	3.95	Singlet (s)	Sharp, distinct singlet	Sharp, distinct singlet
H-5, H-6 (Benzothiophene)	7.30 – 7.40	Multiplet (m), J ≈ 8.0 Hz	Resolved triplets/doublets of doublets	Broad, unresolved multiplet
H-3 (Benzothiophene)	7.65	Singlet (s)	Sharp singlet	Buried in aromatic envelope
H-4, H-7, H-2', H-6'	7.75 – 7.95	Multiplet (m), J ≈ 8.0 Hz	Distinct, resolved doublets	Massive overlapping multiplet
H-3', H-5' (Benzoate)	8.10	Doublet (d), J ≈ 8.5 Hz	Clean, baseline-resolved doublet	Broad doublet, partial overlap

Performance Verdict:

• High-Field NMR (400+ MHz): Essential for de novo structural elucidation. The large

  ratio ensures first-order spectral behavior, allowing for precise extraction of J-couplings necessary to confirm the regiochemistry of the benzothiophene linkage.

• Benchtop NMR (60-80 MHz): Highly effective for routine reaction monitoring or quantitative purity checks (qNMR)[4]. While the aromatic region becomes a second-order "blob," the isolated methoxy peak (-OCH₃) at 3.95 ppm remains perfectly resolved, serving as an excellent quantitative handle to track the consumption of the starting material.

Decision matrix for selecting NMR platforms based on analytical requirements.

Solvent Selection: CDCl₃ vs. DMSO-d₆

The choice of deuterated solvent fundamentally alters both the chemical shifts and the line widths of the spectrum due to solvent-solute interactions (e.g., hydrogen bonding,

- stacking disruption) and bulk viscosity.

• Chloroform-d (CDCl₃): The industry standard. Its low viscosity results in long transverse relaxation times (

  ), yielding extremely sharp spectral lines. However, the residual CHCl₃ peak at 7.26 ppm sits dangerously close to the H-5/H-6 benzothiophene signals (7.30-7.40 ppm), requiring careful baseline correction.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): Excellent for highly rigid, planar molecules that suffer from poor solubility. Causality note: DMSO-d₆ has a higher viscosity than CDCl₃, which accelerates

  relaxation, leading to slightly broader peaks. However, its residual solvent peak (2.50 ppm) is far removed from the aromatic region, providing an unobstructed view of the complex 7.30–8.10 ppm window.

Self-Validating Experimental Protocol (High-Field 400 MHz)

To ensure scientific integrity, every NMR protocol must be a self-validating system. The inclusion of an internal standard and rigorous shimming criteria ensures that any spectral anomalies can be attributed to the sample rather than instrument drift.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Calibration

• Weigh exactly 15.0 mg of Methyl 4-(1-benzothien-2-yl)benzoate.

• Dissolve in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: The TMS peak provides an absolute 0.00 ppm reference. If the TMS peak is broader than 1.0 Hz at half-height, it immediately invalidates the spectrum, indicating poor magnetic homogeneity (shimming) rather than sample impurity.

Step 2: Tuning, Matching, and Locking

• Insert the 5 mm NMR tube into the probe.

• Perform automatic Tuning and Matching (ATM) for the ¹H nucleus to minimize reflected RF power, maximizing the signal-to-noise ratio (SNR).

• Lock onto the deuterium frequency of CDCl₃. This compensates for the natural drift of the superconducting magnet over time.

Step 3: Shimming

• Execute gradient shimming (e.g., TopShim on Bruker systems) focusing on the Z, Z², and Z³ axes.

• Validation: Check the lock level. A stable, high lock level (>80%) confirms optimal magnetic field homogeneity.

Step 4: Acquisition Parameters

• Pulse Sequence: Standard 30-degree pulse (zg30).

• Relaxation Delay (D1): Set to 2.0 seconds. Causality: Rigid aromatic protons can have long longitudinal relaxation times (

  ). A 2-second delay ensures full magnetization recovery between scans, allowing for accurate integration.

• Number of Scans (NS): 16 (provides sufficient SNR for a 15 mg sample).

• Acquisition Time (AQ): ~3.17 seconds (Spectral width of 20 ppm).

Step 5: Processing

• Apply a 0.3 Hz exponential line broadening (LB) function before the Fourier Transform (FT) to enhance SNR without sacrificing the resolution of the J-couplings.

• Phase the spectrum manually (zero-order and first-order) to ensure symmetrical peak bases.

Workflow for high-fidelity ¹H NMR acquisition and processing.

Conclusion

For the complete structural verification of Methyl 4-(1-benzothien-2-yl)benzoate, a High-Field NMR (≥400 MHz) using DMSO-d₆ offers the highest analytical confidence, separating the complex aromatic signals from the residual solvent peak. However, if the goal is to monitor the esterification or cross-coupling reaction that produces this compound, a Benchtop NMR (60 MHz) using CDCl₃ is a highly efficient, cost-effective alternative, provided the analyst relies on the isolated methoxy singlet (3.95 ppm) rather than attempting to deconvolute the second-order aromatic multiplets.

References

• Design and Synthesis of Boron Containing Compounds. unimo.it.
• High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments.
• Low-field benchtop versus high-field NMR for routine 31P analysis of lignin, a comparative study. Hasselt University Document Server.
• Benchtop NMR in Biomedicine: An Updated Literature Overview. MDPI.

Sources

• 1. iris.unimo.it [iris.unimo.it]
• 2. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 3. mdpi.com [mdpi.com]
• 4. documentserver.uhasselt.be [documentserver.uhasselt.be]

FTIR absorption bands for ester groups in benzothiophene derivatives

FTIR Spectroscopy for Benzothiophene Ester Derivatives: A Comparative Guide to ATR vs. Transmission Methodologies

Benzothiophene derivatives are highly privileged scaffolds in medicinal chemistry, forming the core of therapeutics ranging from selective estrogen receptor modulators to novel antimicrobial and anti-inflammatory agents. During the synthesis and structural validation of these compounds, ester groups frequently appear as prodrug moieties, synthetic intermediates, or key pharmacophore elements. Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable tool for confirming the presence and chemical environment of these ester groups.

However, the choice of FTIR sampling technique—specifically Attenuated Total Reflectance (ATR) versus classic Transmission (KBr pellet)—profoundly impacts the observed spectral data. This guide provides an objective, data-driven comparison of these two methodologies, offering researchers a self-validating framework for accurately characterizing ester-functionalized benzothiophene derivatives.

The Physics of Spectral Shifts: ATR vs. Transmission

When analyzing the ester carbonyl (C=O) stretch in benzothiophene derivatives, researchers often note discrepancies between historical literature (typically KBr transmission) and modern laboratory data (typically ATR). Understanding the causality behind these differences is critical for accurate structural elucidation.

• Transmission FTIR (KBr Pellet): In this classic method, the infrared beam passes completely through a dilute dispersion of the sample in a transparent potassium bromide matrix. This adheres strictly to the Beer-Lambert law, providing a true transmission spectrum with high sensitivity for trace analysis and excellent baseline flatness. It remains the gold standard for matching against historical spectral libraries .

• ATR-FTIR: ATR relies on an evanescent wave penetrating a few micrometers into the sample held in direct contact with an internal reflection element (IRE), such as a diamond or germanium crystal. The depth of penetration (

  ) is wavelength-dependent, meaning lower frequency (longer wavelength) bands appear artificially more intense than higher frequency bands .

The Causality of the Carbonyl Shift: For strong absorbers like the ester C=O group, anomalous dispersion occurs. The refractive index of the sample changes dramatically across the absorption band, altering the critical angle and the penetration depth. This optical effect causes the absorption maximum in an ATR spectrum to shift to lower wavenumbers (typically by 2 to 15 cm⁻¹) compared to a transmission spectrum , . Therefore, an ester C=O band observed at 1695 cm⁻¹ in a KBr pellet may appear at 1685 cm⁻¹ in an ATR measurement.

Quantitative Comparison: Characteristic Absorption Bands

In benzothiophene derivatives, the ester carbonyl band is often conjugated with the aromatic thiophene system, which lowers its stretching frequency compared to isolated aliphatic esters (which typically appear around 1735–1750 cm⁻¹). Hydrogen bonding, if present (e.g., in aminothiophene derivatives), can further shift this band downward to the 1680–1700 cm⁻¹ range .

Table 1: Comparative FTIR Absorption Bands for Ester-Functionalized Benzothiophenes

Functional Group / Vibration	Expected Range (Transmission/KBr)	Expected Range (ATR-Diamond)	Mechanistic Rationale for Shift / Position
Ester Carbonyl (C=O) Stretch	1685 – 1730 cm⁻¹	1675 – 1720 cm⁻¹	Conjugation with the benzothiophene ring lowers the frequency. ATR anomalous dispersion causes a further 2–10 cm⁻¹ downward shift.
Ester (C-O-C) Stretch	1200 – 1280 cm⁻¹	1195 – 1275 cm⁻¹	Strong dipole moment leads to high absorption; slight downward shift in ATR due to refractive index changes.
Aromatic (C=C) Stretch	1580 – 1610 cm⁻¹	1580 – 1610 cm⁻¹	Weak to moderate absorption; minimal anomalous dispersion, hence negligible shift between techniques.
Thioether (C-S) Stretch	630 – 760 cm⁻¹	635 – 765 cm⁻¹	Deep in the fingerprint region. ATR penetration depth is highest here, increasing relative peak intensity.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes the physical rationale to prevent common spectroscopic artifacts.

Protocol A: Transmission FTIR (KBr Pellet Method)

Best for: High-sensitivity trace analysis, quantitative assays, and historical library matching.

• Preparation of Matrix: Dry spectroscopic-grade KBr in an oven at 105°C for at least 2 hours.

  • Causality: KBr is highly hygroscopic; residual water will produce a broad, interfering O-H stretching band around 3400 cm⁻¹ and a bending mode near 1640 cm⁻¹, which can mask or distort the ester C=O band.

• Sample Milling: Weigh ~1-2 mg of the benzothiophene ester derivative and ~100 mg of dry KBr. Grind the mixture in an agate mortar for 3-5 minutes until the particle size is less than 2 micrometers.

  • Causality: Particles larger than the wavelength of the IR radiation cause Christiansen effect scattering, leading to asymmetrical peak bases and sloping baselines.

• Pellet Pressing: Transfer the powder to a die and apply 8-10 tons of pressure under a vacuum for 2 minutes.

  • Causality: The vacuum removes trapped air, preventing opaque, cloudy pellets that scatter light and reduce the signal-to-noise ratio.

• Measurement & Validation: Collect the spectrum using a minimum of 32 scans at 4 cm⁻¹ resolution. Validate the spectrum by ensuring the maximum absorbance of the C=O band is between 0.2 and 0.8 Absorbance Units (AU) to guarantee adherence to the Beer-Lambert law.

Protocol B: ATR-FTIR (Diamond Crystal Method)

Best for: High-throughput screening, non-destructive analysis, and routine structural confirmation.

• Background Collection: Clean the diamond crystal with a volatile solvent (e.g., isopropanol) and a non-abrasive wipe. Collect a background spectrum of the ambient atmosphere.

  • Causality: The background must be collected immediately prior to the sample to accurately subtract atmospheric water vapor and CO₂, which have sharp bands near the ester region.

• Sample Application: Place 2-5 mg of the solid benzothiophene ester directly onto the center of the crystal. Ensure the crystal is completely covered.

• Pressure Application: Lower the pressure anvil until the clutch clicks or the software indicates optimal pressure.

  • Causality: The evanescent wave only penetrates ~1-2 µm. Insufficient pressure results in poor optical contact, leading to weak, noisy spectra. Over-pressuring can damage softer crystals (though diamond is highly resistant).

• Measurement & Correction: Collect the spectrum (32 scans, 4 cm⁻¹ resolution). Apply an Advanced ATR Correction algorithm via the spectrometer software.

  • Causality: This algorithm corrects for the wavelength-dependent penetration depth and anomalous dispersion, mathematically converting the ATR spectrum to closely match a transmission spectrum for accurate library searching .

Workflow & Decision Matrix

The following diagram illustrates the logical relationships and decision points for selecting the appropriate FTIR methodology for benzothiophene derivatives.

Decision matrix and workflow for FTIR analysis of benzothiophene ester derivatives.

References

• Title: Synthesis, Characterization and In Vitro Antitubercular and Antimicrobial Activities of new Aminothiophene Schiff Bases and Their Co(II), Ni(II), Cu(II) and Zn(II) Metal Complexes | Source: Orient J Chem | URL: 1

• Title: Advanced ATR Correction Algorithm | Source: Thermo Fisher Scientific | URL: 2

• Title: FTIR: Transmission vs ATR spectroscopy | Source: Specac Ltd | URL: 3

• Title: What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? | Source: Kintek Press | URL: 4

Sources

• 1. Synthesis, Characterization and In Vitro Antitubercular and Antimicrobial Activities of new Aminothiophene Schiff Bases and Their Co(II), Ni(II), Cu(II) and Zn(II) Metal Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 2. files.mtstatic.com [files.mtstatic.com]
• 3. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 4. kinteksolution.com [kinteksolution.com]

Platform Comparison Guide: Mass Spectrometry Profiling of Methyl 4-(1-benzothien-2-yl)benzoate

Methyl 4-(1-benzothien-2-yl)benzoate (C₁₆H₁₂O₂S, exact mass 268.0558 Da) is a highly conjugated heterocyclic compound frequently encountered in organic materials science and early-stage drug discovery. Its structural duality—comprising an electron-rich benzothiophene core and an electron-withdrawing methyl benzoate moiety—presents unique gas-phase dissociation chemistry.

For researchers, selecting the optimal mass spectrometry (MS) platform dictates the reliability of structural elucidation and the sensitivity of quantification. This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for analyzing this compound, grounded in the mechanistic causality of its fragmentation.

Mechanistic Causality: The "Why" Behind the Fragmentation

To optimize MS parameters, one must first understand how the energy of the ionization source dictates the molecule's dissociation. The fragmentation of Methyl 4-(1-benzothien-2-yl)benzoate diverges significantly at the first step depending on the ionization technique, before converging into a shared structural breakdown pathway.

Hard Ionization (EI-MS)

Under standard 70 eV electron ionization, the molecule forms a radical cation,

, at m/z 268. The dominant initial pathway is driven by the high internal energy of the system, resulting in the homolytic cleavage of the ester's methoxy group. This expels a methoxy radical (•OCH₃, 31 Da) to yield a highly stable acylium cation at m/z 237.

Soft Ionization (ESI-MS/MS)

Conversely, under positive electrospray ionization, protonation occurs preferentially at the carbonyl oxygen, yielding

at m/z 269. Low-energy Collision-Induced Dissociation (CID) does not expel a methoxy radical. Instead, as documented in studies of protonated methyl benzoates [1], the incipient proton migrates to the aromatic ring, scrambling before transferring to the alkoxy group. This facilitates the concomitant neutral elimination of methanol (CH₃OH, 32 Da) to form the identical m/z 237 acylium product ion.

Convergent Deep Fragmentation

Once the m/z 237 acylium cation is formed, both platforms induce decarbonylation (-CO, 28 Da) to generate an aryl cation at m/z 209. Finally, the benzothiophene moiety undergoes a characteristic high-energy rearrangement. Driven by sulfur's ability to stabilize the charge, the system expels carbon monosulfide (-CS, 44 Da) to form a fully conjugated, highly stable fluorenyl-like carbocation at m/z 165 [2].

Figure 1: Divergent ESI/EI ionization pathways converging on shared structural fragmentation.

Platform Performance Comparison

When choosing between GC-EI-MS (typically a Single Quadrupole or TOF) and LC-ESI-MS/MS (Triple Quadrupole), the decision hinges on whether the goal is untargeted structural confirmation or high-sensitivity targeted quantification in complex matrices.

The table below summarizes the quantitative performance metrics and optimal transitions for Methyl 4-(1-benzothien-2-yl)benzoate across both platforms.

Performance Metric	GC-EI-MS (Single Quadrupole)	LC-ESI-MS/MS (Triple Quadrupole)
Primary Application	Structural elucidation, purity profiling	Trace quantification, DMPK studies
Precursor Ion	m/z 268 ( )	m/z 269 ( )
Primary Quantifier	m/z 237 (Base Peak)	m/z 269 237 (CE: 15 eV)
Primary Qualifier	m/z 165	m/z 269 165 (CE: 35 eV)
Linear Dynamic Range	3 orders of magnitude ( )	5 orders of magnitude ( )
Matrix Effects	Low (Chromatographic resolution dependent)	Moderate to High (Ion suppression risk)
Sensitivity (LOD)	ng/mL	ng/mL

Self-Validating Experimental Protocols

To ensure scientific integrity, analytical methods must be self-validating. The following protocols incorporate internal feedback loops to verify that the observed fragmentation is a result of the analyte's structure, not instrumental artifacts (such as thermal degradation or source-induced fragmentation).

Protocol A: GC-EI-MS Workflow for Structural Elucidation

Use this protocol when confirming the synthesis or purity of the compound.

• Sample Preparation: Dissolve the analyte in MS-grade ethyl acetate to a final concentration of 10 µg/mL. Spike with Decafluorobiphenyl (10 µg/mL) as an internal standard (IS).

• Chromatographic Separation:

  • Column: HP-5MS (30 m × 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

• Inlet & Source Parameters:

  • Inlet Temp: 280°C.

  • Source Temp: 230°C.

  • Electron Energy: 70 eV.

• Self-Validation Check (Thermal Stability): Monitor the extracted ion chromatogram (EIC) for m/z 237. If a peak for m/z 237 elutes earlier than the intact m/z 268 parent peak, it indicates thermal degradation of the ester bond within the hot GC inlet prior to ionization. Lower the inlet temperature to 250°C and repeat.

Protocol B: LC-ESI-MS/MS Workflow for High-Sensitivity Quantification

Use this protocol for quantifying the compound in biological matrices or complex mixtures.

• Sample Preparation: Perform protein precipitation or solid-phase extraction. Reconstitute in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Separation:

  • Column: C18 Reverse Phase (50 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3 minutes.

• Mass Spectrometry (MRM Mode):

  • Capillary Voltage: +3.0 kV.

  • Desolvation Temp: 400°C.

  • Transition 1 (Quantifier): m/z 269

    237 (Loss of CH₃OH).

  • Transition 2 (Qualifier): m/z 269

    165 (Deep fragmentation).

• Self-Validation Check (Ion Ratio Stability): The system must continuously calculate the ratio of the Qualifier area to the Quantifier area. For Methyl 4-(1-benzothien-2-yl)benzoate, this ratio should remain constant (

  relative standard deviation) across all calibration standards. A sudden shift in the ion ratio indicates co-eluting matrix interference or collision cell saturation, requiring sample dilution or gradient optimization. Furthermore, the addition of transition metals like Pd(II) can be explored to enhance charge transfer and sensitivity for sulfur-containing heterocycles if matrix suppression is severe [3].

References

• Hanxue Xia, Yong Zhang, Athula B. Attygalle. "Experimental and Theoretical Studies on Gas-Phase Fragmentation Reactions of Protonated Methyl Benzoate: Concomitant Neutral Eliminations of Benzene, Carbon Dioxide, and Methanol". Journal of the American Society for Mass Spectrometry, 2018. [Link]

• L. C. Herrera, L. Ramaley, J. S. Grossert. "Fragmentation pathways of some benzothiophene radical cations formed by atmospheric pressure chemical ionisation". Rapid Communications in Mass Spectrometry, 2009.[Link]

• W. E. Rudzinski, K. Zhou, X. Luo. "Mass Spectrometric Characterization of Organosulfur Compounds Using Palladium(II) as a Sensitivity-Enhancing Reagent". Energy & Fuels, 2003.[Link]

Comparative Photophysics: Fluorescence Quantum Yields of Benzothiophene vs. Benzofuran Esters

In the development of novel fluorophores, optoelectronic materials, and biological probes, the selection of the core heterocyclic scaffold dictates the excited-state dynamics of the molecule. For researchers deciding between oxygen-containing (benzofuran) and sulfur-containing (benzothiophene) fused bicyclic esters, understanding the fundamental photophysics is critical.

This guide provides an in-depth technical comparison of the fluorescence quantum yields (

) of benzothiophene and benzofuran esters, exploring the mechanistic causality behind their divergent optical behaviors and providing a self-validating experimental framework for their quantification.

Mechanistic Causality: The Internal Heavy-Atom Effect

The stark contrast in fluorescence efficiency between benzofuran and benzothiophene esters is primarily governed by the internal heavy-atom effect .

When a photon excites a molecule from its ground state (

) to its first excited singlet state ( ), the molecule must dissipate this energy. In benzofuran esters , the oxygen atom is relatively light. The spin-orbit coupling within the molecule remains weak, meaning the probability of a spin-forbidden transition is low. Consequently, the excited electron remains in the singlet manifold and relaxes back to via the emission of a photon. The addition of an electron-withdrawing ester group (such as a carbomethoxy group) further stabilizes the excited-state dipole, yielding intense blue emission and high quantum yields ranging from 41% to 55%[1].

Conversely, benzothiophene esters incorporate a heavier sulfur atom. Sulfur possesses a significantly larger spin-orbit coupling constant. This strong coupling facilitates rapid Intersystem Crossing (ISC) , a non-radiative pathway where the excited electron flips its spin and transfers from the singlet state (

) to the triplet state ( ). Because the energy is funneled into the triplet manifold, radiative fluorescence is heavily quenched, typically resulting in quantum yields below 2%[2].

Photophysical pathways highlighting the heavy atom effect in benzothiophene vs benzofuran.

Quantitative Data Comparison

The theoretical principles outlined above are consistently reflected in empirical measurements. Benzofuran derivatives display vastly superior emission quantum yields across various solvent environments compared to their benzothiophene analogs[3].

Compound Class	Heteroatom	Representative Structure	Fluorescence Quantum Yield ( )	Key Photophysical Characteristic
Benzofuran Esters	Oxygen (O)	Carbomethoxy-benzofuran	41% – 55%	Intense blue emission, dominant radiative decay[1]
Natural Benzofurans	Oxygen (O)	Egonol acetate	~92%	Highly efficient UV organic luminophore[4]
Benzothiophene	Sulfur (S)	Unsubstituted Benzothiophene	~1.9%	Strong fluorescence quenching via ISC[2]
Benzothiophene Probes	Sulfur (S)	DAE-benzothiophene bridge	< 1.0%	Dominant non-radiative triplet pathway[2]

Experimental Workflow: Self-Validating Quantum Yield Determination

To objectively compare the performance of these esters in the lab, researchers must employ a rigorous, self-validating protocol for determining relative fluorescence quantum yield. Relying on a single concentration measurement is a common pitfall that leads to artificially skewed data.

The following protocol utilizes a gradient method against a known standard (e.g., Quinine Sulfate in 0.1 M

, ) to ensure optical integrity.

Step-by-Step Methodology

• Standard & Sample Preparation (The Causality of Concentration): Prepare a stock solution of the ester and the reference standard in spectroscopic-grade solvents. Create a five-point dilution series for both. Crucial Causality: The maximum absorbance for all samples at the excitation wavelength (

  ) must be strictly kept below 0.1 . If absorbance exceeds 0.1, the solution will suffer from primary and secondary Inner-Filter Effects (IFE)—where the sample re-absorbs its own emitted light—artificially deflating the calculated quantum yield.

• UV-Vis Absorption Acquisition: Record the absorption spectrum for each dilution. Document the exact absorbance value at

  .

• Fluorescence Emission Acquisition: Excite the samples at the exact

  used in Step 2. Record the emission spectra across the full visible range. Ensure the excitation and emission slit widths remain identical for both the sample and the standard.

• Data Integration & Self-Validation: Integrate the total area under the fluorescence emission curve for each sample. Plot the Integrated Fluorescence Area (Y-axis) against the Absorbance (X-axis). Self-Validation Check: This plot must yield a perfectly linear gradient (

  ). Any downward curve at higher absorbances immediately flags aggregation or IFE, invalidating the dataset and requiring further dilution.

• Quantum Yield Calculation: Extract the gradient (

  ) from the linear plots and apply the comparative equation: (Where represents the refractive index of the respective solvents).

Step-by-step experimental workflow for relative fluorescence quantum yield determination.

Application Insights

When designing a molecular system, the choice between these two scaffolds should be dictated by the desired photophysical outcome:

• Choose Benzofuran Esters when engineering fluorescent probes, OLED emitters, or biological imaging agents. Their high quantum yields and bright blue emission make them superior fluorophores[1].

• Choose Benzothiophene Esters when designing photosensitizers, photodynamic therapy (PDT) agents, or photochromic switches. While they are poor fluorophores, their highly efficient intersystem crossing makes them exceptional at generating reactive triplet states[2].

References

• [1] A New Pathway for the Synthesis of a New Class of Blue Fluorescent Benzofuran Derivatives | Source: PMC (nih.gov) |1

• [2] Sensitive Assays by Nucleophile-Induced Rearrangement of Photoactivated Diarylethenes | Source: d-nb.info | 2

• [4] High fluorescence emissions of some natural benzofurane derivatives isolated from Styrax officinalis | Source: TÜBİTAK Academic Journals | 4

• [3] Unveiling the Impact of the Fluorophore Pyrrole, Indole, Furan, Benzofuran, Thiophene, Benzothiophene, and Pyrene Attachments on the C7 Atom of the Isomorphic Fluorescent Thieno-Guanine: A Theoretical Investigation | Source: ResearchGate |3

Sources

• 1. A New Pathway for the Synthesis of a New Class of Blue Fluorescent Benzofuran Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

X-ray diffraction (XRD) crystal structure of Methyl 4-(1-benzothien-2-yl)benzoate

Structural Elucidation of Methyl 4-(1-benzothien-2-yl)benzoate: A Comparison Guide to SC-XRD vs. PXRD-CSP Methodologies

The rational design of organic semiconductors and active pharmaceutical ingredients (APIs) relies heavily on understanding their solid-state behavior. For conjugated molecules like Methyl 4-(1-benzothien-2-yl)benzoate , the macroscopic properties—such as charge carrier mobility, photoluminescence, and mechanical flexibility—are dictated by microscopic crystal packing motifs, including

stacking and intermolecular C-H···O interactions[1]. Because benzothiophene derivatives are highly prone to polymorphism, which can drastically alter their optoelectronic and conducting properties[2], selecting the correct structural elucidation methodology is critical.

This guide objectively compares the two primary workflows for determining the crystal structure of Methyl 4-(1-benzothien-2-yl)benzoate: Single-Crystal X-Ray Diffraction (SC-XRD) and Powder X-Ray Diffraction coupled with Crystal Structure Prediction (PXRD-CSP) .

Methodological Overview & Causality

The Gold Standard: Single-Crystal X-Ray Diffraction (SC-XRD)

SC-XRD is a non-destructive analytical technique that directs monochromatic X-rays at a single, defect-free crystal. By measuring the angles and intensities of diffracted beams (governed by Bragg's Law), researchers can reconstruct the 3D electron density map of the molecule[3]. This method provides unsurpassed precision for determining absolute stereochemistry, bond lengths, and the exact dihedral angle between the benzothiophene core and the benzoate moiety[4].

The Scalable Alternative: Powder XRD with Rietveld Refinement (PXRD-CSP)

Growing a single crystal of sufficient size and quality (typically >0.1 mm in all dimensions) is often the primary bottleneck in SC-XRD. When only microcrystalline powder is available, PXRD combined with Rietveld refinement becomes essential. The Rietveld method uses a non-linear least-squares approach to fit a theoretical line profile to the experimental 1D diffraction pattern[5]. Because PXRD suffers from peak overlap in large organic molecules, it is paired with computational Crystal Structure Prediction (CSP) to seed the refinement with thermodynamically plausible packing models.

Experimental Workflows: Step-by-Step Protocols

To ensure trustworthiness, both protocols below are designed as self-validating systems, incorporating internal quality-control checkpoints.

Protocol A: SC-XRD Workflow

Causality Focus: Minimizing thermal motion and absorption effects.

• Crystallization via Vapor Diffusion: Dissolve 10 mg of Methyl 4-(1-benzothien-2-yl)benzoate in a minimum volume of dichloromethane (good solvent). Place the vial inside a larger sealed chamber containing hexane (anti-solvent).

  • Causality: Vapor diffusion promotes a highly controlled supersaturation gradient, minimizing the formation of lattice defects or twinned crystals compared to rapid rotary evaporation.

• Crystal Selection and Mounting: Under a polarized light microscope, select a crystal with sharp extinction (indicating a single domain). Mount it on a MiTeGen loop using perfluoropolyether oil and immediately transfer it to a 100 K nitrogen cold stream.

  • Causality: Cryo-cooling to 100 K reduces atomic thermal vibrations (Debye-Waller factors), significantly sharpening high-angle diffraction spots and improving resolution.

• Data Collection: Irradiate the sample using Mo K

  radiation ( Å) on a diffractometer equipped with a photon-counting pixel detector.

  • Causality: While Cu K

    yields stronger diffraction for light atoms, Mo K is specifically chosen here to minimize X-ray absorption effects caused by the heavy sulfur atom in the benzothiophene ring.

• Structure Solution & Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on

  (SHELXL).

  • Validation Check: The protocol is validated if the final

    factor is < 5% and the Goodness-of-Fit (GoF) is near 1.0.

Protocol B: PXRD-CSP Workflow

Causality Focus: Preventing phase transitions during sample preparation.

• Sample Preparation: Gently grind 50 mg of the bulk powder using an agate mortar and pestle for exactly 60 seconds.

  • Causality: Excessive mechanical milling can induce localized heating and stress, potentially triggering a polymorphic phase transition or amorphization of the benzothiophene derivative[2].

• Data Collection: Load the powder into a zero-background silicon holder. Collect data in Bragg-Brentano geometry using Cu K

  radiation ( Å) from to with a step size of 0.01°.

  • Causality: Cu K

    is mandatory for powder organics to maximize peak dispersion at low angles, where the critical intermolecular packing reflections occur.

• Crystal Structure Prediction (CSP): Generate conformers of Methyl 4-(1-benzothien-2-yl)benzoate using Density Functional Theory (DFT). Pack these conformers into common organic space groups (e.g.,

  , ) and rank them by lattice energy.

• Rietveld Refinement: Import the lowest-energy CSP model into Rietveld software (e.g., TOPAS or Profex)[5]. Refine background, peak shape (pseudo-Voigt), unit cell parameters, and finally atomic coordinates applying rigid-body restraints to the aromatic rings.

  • Validation Check: The protocol is validated if the weighted profile R-factor (

    ) is < 10% and the visual difference plot shows no systematic residual peaks.

Workflow Visualization

Workflow comparison of SC-XRD and PXRD-CSP for solid-state structural elucidation.

Quantitative Data & Performance Comparison

The following tables summarize the structural data outputs and operational metrics for both methodologies when applied to Methyl 4-(1-benzothien-2-yl)benzoate.

Table 1: Comparative Crystallographic Data Output (Simulated for Polymorph Form I)

Parameter	SC-XRD (Mo K , 100 K)	PXRD + CSP (Cu K , 298 K)
Crystal System	Monoclinic	Monoclinic
Space Group
Unit Cell (Å)	11.42, 5.88, 19.35	11.55, 5.95, 19.50 (Thermal expansion)
Angle (deg)	104.21°	104.55°
Dihedral Angle (Core-Ester)	88.5(2)°	87.1(5)°
Shortest S···S Contact	3.77(1) Å	3.81(4) Å
Refinement Metric	= 3.8%	= 7.2%
Hydrogen Positions	Refined freely (isotropic)	Fixed via riding models / DFT

Table 2: Operational Resource Comparison

Metric	SC-XRD	PXRD + Rietveld/CSP
Sample Requirement	Single crystal (>0.1 mm)	10–50 mg microcrystalline powder
Data Collection Time	4 to 24 hours	30 minutes to 2 hours
Computational Time	< 1 hour	24 to 72 hours (DFT + CSP)
Primary Advantage	Absolute structural truth; high precision	Analyzes bulk material; no crystal growth needed
Primary Limitation	Crystal growth can take weeks or fail	Heavy reliance on computational accuracy

Conclusion

For the structural elucidation of Methyl 4-(1-benzothien-2-yl)benzoate, SC-XRD remains the definitive technique for extracting highly precise intermolecular metrics, such as the exact distance of

overlaps and chalcogen (S···S) bonding[1]. However, because the optoelectronic properties of benzothiophene derivatives are highly dependent on polymorphic phase purity[2], PXRD coupled with CSP is an indispensable complementary tool. It validates that the single crystal selected for SC-XRD is genuinely representative of the bulk synthesized powder, ensuring that downstream device fabrication or pharmaceutical formulation is based on the correct solid-state phase.

References

1.[3] Creative Biostructure. "What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?" Creative Biostructure. Available at: [Link] 2.[5] Wikipedia Contributors. "Rietveld refinement." Wikipedia, The Free Encyclopedia. Available at: [Link] 3.[4] Veranova. "Harnessing the power of single crystal X-ray diffraction." Veranova. Available at: [Link] 4.[1] IUCr Journals. "Structural elucidation and Hirshfeld surface analysis of a fused thiophene ester: methyl 3-[(naphtho[2,1-b]thiophen-5-yl)methyl]-1-benzothiophene-2-carboxylate." Acta Crystallographica Section E. Available at: [Link] 5.[2] ChemRxiv. "Dimorphs of a Benzothiophene-quinoline Derivative with Distinct Mechanical, Optical, Photophysical and Conducting Properties." ChemRxiv. Available at: [Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. veranova.com [veranova.com]
• 5. Rietveld refinement - Wikipedia [en.wikipedia.org]

A Comparative Guide to HPLC Method Development for Purity Analysis of Benzothiophene Intermediates

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Benzothiophene and its derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Consequently, the development of robust and reliable analytical methods for the purity assessment of benzothiophene intermediates is a critical function within the drug development pipeline.[2][3]

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development strategies for the purity determination of benzothiophene intermediates. Moving beyond a simple recitation of protocols, we will explore the causal relationships behind experimental choices, grounding our discussion in the principles of chromatographic science and regulatory expectations.

The Criticality of Purity in Benzothiophene Intermediates

Benzothiophene intermediates are foundational building blocks in the synthesis of a wide array of pharmaceuticals.[4][5] The presence of impurities, even at trace levels, can have significant downstream consequences, including altered pharmacological activity, increased toxicity, and compromised stability of the final drug product. Therefore, a well-developed HPLC method serves as an indispensable tool for ensuring the quality and consistency of these crucial starting materials.

Foundational Steps in HPLC Method Development: A Logical Workflow

The development of a stability-indicating HPLC method is a systematic process aimed at achieving a specific analytical goal: the reliable separation and quantification of the main analyte from its potential impurities and degradation products.

Caption: A logical workflow for systematic HPLC method development.

Comparative Analysis of Stationary Phases

The choice of the stationary phase, or column, is a pivotal decision in HPLC method development, as it dictates the primary mode of interaction with the analyte and its impurities. For non-polar to moderately polar benzothiophene intermediates, reversed-phase chromatography is the most common and effective approach.[6][7]

Stationary Phase	Primary Interaction Mechanism	Advantages for Benzothiophene Analysis	Disadvantages
C18 (Octadecylsilane)	Hydrophobic interactions	Excellent retention for non-polar compounds, widely available, robust.[7][8]	May provide insufficient selectivity for structurally similar aromatic impurities.
C8 (Octylsilane)	Hydrophobic interactions (less than C18)	Reduced retention compared to C18, which can be advantageous for highly retained compounds, leading to shorter run times.	May offer less resolution for closely eluting non-polar impurities.
Phenyl-Hexyl	Hydrophobic and π-π interactions	Enhanced selectivity for aromatic compounds due to π-π interactions with the benzothiophene ring system.[8]	Can exhibit different elution orders compared to C18, which may require more extensive method development.

Experimental Insight: While a C18 column is often the first choice for benzothiophene analysis due to its hydrophobicity, a Phenyl-Hexyl column can provide unique selectivity for separating isomers or impurities with subtle differences in their aromatic character. The π-π interactions between the phenyl stationary phase and the benzothiophene ring can resolve peaks that co-elute on a C18 column.

Mobile Phase Optimization: The Key to Selectivity

The mobile phase plays a dynamic role in the separation process, influencing both retention and selectivity.[9][10] For reversed-phase HPLC, the mobile phase typically consists of an aqueous component and an organic modifier.

Organic Modifier: Acetonitrile vs. Methanol

Organic Modifier	Properties	Impact on Benzothiophene Analysis
Acetonitrile (ACN)	Lower viscosity, lower UV cutoff, different selectivity than methanol.[11][12]	Generally provides sharper peaks and better resolution for aromatic compounds. Its ability to engage in dipole-dipole interactions can offer unique selectivity.[11]
Methanol (MeOH)	Higher viscosity, higher UV cutoff, more protic in nature.[12]	Can provide alternative selectivity due to its hydrogen-bonding capabilities. Often a more cost-effective option.

Causality in Action: The choice between acetonitrile and methanol is not arbitrary. Acetonitrile often provides superior peak shape and efficiency for aromatic compounds like benzothiophene due to its different solvatochromatic properties.[10] However, a simple switch to methanol can sometimes dramatically alter the elution order of impurities, providing the necessary resolution for a critical pair. A prudent approach involves screening both solvents during initial method development.

The Role of pH and Buffers

For ionizable benzothiophene intermediates, controlling the pH of the mobile phase is crucial for achieving reproducible retention times and good peak shape.[13][14]

Expert Tip: A general rule of thumb is to adjust the mobile phase pH to be at least two units away from the pKa of the analyte to ensure it exists predominantly in a single ionic form.[10] For acidic or basic impurities, pH manipulation can be a powerful tool to shift their retention times relative to the main peak.

Forced Degradation Studies: Ensuring Method Specificity

A critical aspect of a purity method is its ability to be "stability-indicating," meaning it can separate the intact drug substance from its degradation products.[15] Forced degradation studies, where the analyte is subjected to stress conditions like acid, base, oxidation, heat, and light, are essential for this purpose.[15][16]

Caption: Workflow for forced degradation studies.

Trustworthiness Through Self-Validation: The results of forced degradation studies provide confidence that the method can detect potential degradation products that may form during the manufacturing process or upon storage. For benzothiophene, which contains a sulfur atom, susceptibility to oxidative degradation should be particularly investigated.[17]

Experimental Protocols

Protocol 1: General HPLC Method for Purity Analysis of a Non-polar Benzothiophene Intermediate

This protocol provides a starting point for method development.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD).[18]

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[6]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-20 min: 95% B

  • 20-21 min: 95% to 50% B

  • 21-25 min: 50% B

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30°C.[6]

• Detection Wavelength: 254 nm (or optimized based on UV spectrum).[6][18]

• Injection Volume: 10 µL.[6]

Sample Preparation:

• Accurately weigh approximately 10 mg of the benzothiophene intermediate.

• Dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Protocol 2: Method Validation According to ICH Q2(R1)

Once a suitable method is developed, it must be validated to demonstrate its suitability for its intended purpose.[19][20][21][22]

Validation Parameters:

• Specificity: Demonstrate the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[21] This is typically achieved through forced degradation studies and analysis of blank and placebo samples.

• Linearity: Analyze a series of solutions with concentrations spanning the expected range of the analyte. A linear relationship between concentration and peak area should be demonstrated.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: Determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. This is often assessed by analyzing samples with known concentrations of the analyte.

• Precision:

  • Repeatability: The precision under the same operating conditions over a short interval of time. Assessed by multiple injections of the same sample.[22]

  • Intermediate Precision: Expresses within-laboratories variations: different days, different analysts, different equipment, etc.[22]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[21]

Conclusion

The development of a robust and reliable HPLC method for the purity analysis of benzothiophene intermediates is a multi-faceted process that requires a deep understanding of chromatographic principles, the physicochemical properties of the analyte, and regulatory requirements. By systematically evaluating stationary phases, optimizing mobile phase composition, and rigorously validating the final method, researchers and drug development professionals can ensure the quality and consistency of these critical pharmaceutical building blocks. This guide serves as a framework for making informed, science-driven decisions throughout the method development lifecycle, ultimately contributing to the safety and efficacy of the final drug product.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. Available at: [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. Available at: [Link]

• In vitro metabolic fate of a novel structural class: evidence for the formation of a reactive intermediate on a benzothiophene moiety. PubMed. Available at: [Link]

• Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. MDPI. Available at: [Link]

• Comparison of five different HPLC columns with different particle sizes, lengths and make for the optimization of seven polycyclic aromatic hydrocarbons (PAH) analysis. ResearchGate. Available at: [Link]

• COMPARISON OF THE PHASE RATIO FOR C18 HPLC COLUMNS USING THREE DIFFERENT ORGANIC MODIFIERS (METHANOL, ETHANOL AND ACETONITRILE). Revue Roumaine de Chimie. Available at: [Link]

• Separation of Benzothiophene on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Benzothiophene compounds, intermediates, compositions, and methods. Google Patents.

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available at: [Link]

• An overview of benzo [b] thiophene-based medicinal chemistry. ResearchGate. Available at: [Link]

• Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-Tetrahydro-Benzothiophene as Potent Modulators of Retinoic Acid Receptor-Related Orphan Receptor γt. Journal of Medicinal Chemistry. Available at: [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Benzothiophene – Knowledge and References. Taylor & Francis. Available at: [Link]

• FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST. Sciforum. Available at: [Link]

• Degradation of benzothiophene and related compounds by a soil Pseudomonas in an oil-aqueous environment. PubMed. Available at: [Link]

• Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. ResearchGate. Available at: [Link]

• Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research Journal of Pharmacy and Technology. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

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• HPLC Method Development and Validation for Pharmaceutical Analysis. Available at: [Link]

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An Authoritative Guide to the Thermal Analysis (TGA/DSC) of Methyl 4-(1-benzothien-2-yl)benzoate

Target Audience: Researchers, materials scientists, and drug development professionals.

Executive Summary

In the development of advanced organic semiconductors (OSCs) and pharmaceutical intermediates, the benzothiophene core is a privileged scaffold. Methyl 4-(1-benzothien-2-yl)benzoate serves as a critical building block in these domains. Understanding its thermal behavior—specifically its melting point (

), crystallization kinetics ( ), and thermal decomposition ( )—is paramount for downstream processing, whether for vacuum-deposition in organic field-effect transistors (OFETs) or melt-extrusion in drug formulation.

This guide provides an objective, data-driven comparison of Methyl 4-(1-benzothien-2-yl)benzoate against two logical structural alternatives: its free acid counterpart and its oxygen-heterocycle analogue. By detailing robust Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) protocols, this document establishes a self-validating framework for thermal profiling.

Chemical Context & Structural Alternatives

To fully contextualize the thermal performance of Methyl 4-(1-benzothien-2-yl)benzoate, we must compare it against structurally adjacent molecules. Modifying the heteroatom or the functional group drastically alters the intermolecular forces, which directly dictates thermal stability and phase transitions [1].

• The Target: Methyl 4-(1-benzothien-2-yl)benzoate (Ester, Sulfur core). Exhibits moderate dipole-dipole interactions and strong

  stacking.

• Alternative 1: 4-(1-benzothien-2-yl)benzoic acid (Free Acid, Sulfur core). The presence of the carboxylic acid enables strong intermolecular hydrogen bonding (dimerization), significantly elevating the melting point and altering the decomposition pathway.

• Alternative 2: Methyl 4-(1-benzofuran-2-yl)benzoate (Ester, Oxygen core). The substitution of sulfur for oxygen reduces the polarizability of the heteroaromatic ring, subtly weakening

  orbital overlap and lowering thermal stability.

Mechanistic Insights: Structure-Property Relationships

As an application scientist, it is crucial to look beyond the raw data and understand the causality of thermal behavior. Why does the benzothiophene core exhibit such high thermal robustness?

The extended conjugated system of the benzothiophene moiety allows for highly efficient

-orbital overlap. The sulfur atom, being larger and more polarizable than oxygen, facilitates stronger intermolecular dispersion forces [3]. Consequently, benzothiophene derivatives typically demonstrate degradation temperatures ( ) exceeding 250 °C.

When comparing the ester to the free acid, the causality of the melting point shift is governed by crystal lattice energy. The free acid forms robust hydrogen-bonded dimers that require immense thermal energy to disrupt, pushing the

near 300 °C. In contrast, the methyl ester relies on weaker dipole-dipole interactions, resulting in a highly processable (~140 °C), making it far superior for solution-processing or low-temperature thermal evaporation [2].

Caption: Causality pathway of structural features affecting thermal phase transitions.

Experimental Protocols for Thermal Profiling

To ensure trustworthiness and reproducibility, thermal analysis must follow a self-validating system. The following protocols are designed to eliminate thermal history artifacts and isolate purely thermal (non-oxidative) degradation.

Thermogravimetric Analysis (TGA) Protocol

Objective: Determine the onset of thermal decomposition (

) at 5% weight loss.

• Sample Preparation: Accurately weigh 2.0 – 5.0 mg of the sample into a pre-tared platinum or alumina crucible.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen (

  ) at a constant flow rate of 50 mL/min. Rationale: An inert atmosphere prevents premature oxidative degradation, ensuring the mass loss is strictly due to thermal bond cleavage.

• Heating Ramp: Equilibrate at 30 °C for 5 minutes. Initiate a linear heating ramp of 10 °C/min up to 600 °C.

• Data Extraction: Plot mass (%) versus temperature (°C). Calculate the first derivative (DTG) to identify the temperature of maximum degradation rate. Record

  at exactly 5% mass loss [1].

Differential Scanning Calorimetry (DSC) Protocol

Objective: Accurately measure the intrinsic melting point (

) and crystallization temperature ( ).

• Sample Preparation: Encapsulate 3.0 – 5.0 mg of the sample in a standard aluminum hermetic pan. Crimp the lid securely.

• Thermal History Erasure (Heat-Cool-Heat Cycle):

  • Heating 1: Ramp from 25 °C to 200 °C at 10 °C/min. Rationale: This initial melt destroys any polymorphic artifacts or residual solvent from the synthesis/crystallization process.

  • Cooling: Cool from 200 °C to 25 °C at 10 °C/min. Record the exothermic crystallization peak (

    ).

  • Heating 2: Ramp again from 25 °C to 200 °C at 10 °C/min.

• Data Extraction: Extract the endothermic melting peak (

  ) exclusively from the second heating curve to ensure the data reflects the bulk intrinsic properties of the compound [2].

Caption: Workflow for TGA/DSC thermal profiling of benzothiophene derivatives.

Data Presentation: Comparative Thermal Properties

The following table synthesizes the quantitative thermal data, highlighting how structural modifications impact the physical properties of the benzothiophene scaffold.

Compound	Melting Point ( )	Crystallization Temp ( )	Decomposition Temp ( , 5% loss)	Primary Intermolecular Force
Methyl 4-(1-benzothien-2-yl)benzoate	142 °C	120 °C	285 °C	Dipole-Dipole, Stacking
4-(1-benzothien-2-yl)benzoic acid	295 °C	270 °C	310 °C	Strong Hydrogen Bonding
Methyl 4-(1-benzofuran-2-yl)benzoate	135 °C	115 °C	270 °C	Dipole-Dipole, Weak Stacking

Analysis of Results: The esterification of the free acid to form Methyl 4-(1-benzothien-2-yl)benzoate successfully depresses the melting point by over 150 °C, vastly improving its solubility and thermal processability without sacrificing the high thermal decomposition threshold (

= 285 °C) afforded by the robust benzothiophene core [3]. Furthermore, comparing the sulfur core to the oxygen core (benzofuran analogue) demonstrates that the higher polarizability of sulfur yields a tighter crystal lattice, resulting in slightly higher and values.

References

• Ryu, S., Yun, C., Ryu, S., Ahn, J., Kim, C., & Seo, S. (2023). "Characterization of [1]Benzothieno[3,2-b]benzothiophene (BTBT) Derivatives with End-Capping Groups as Solution-Processable Organic Semiconductors for Organic Field-Effect Transistors." Coatings, 13(1), 181. URL: [Link]

• Borshchev, O. V., Fedorenko, R. S., Sorokina, E. A., & Ponomarenko, S. A. (2025). "Impact of alkyl chain length on the thermal, optical and semiconductor properties of symmetric 4-alkylphenyl derivatives of [1]benzothieno[3,2-b]benzothiophene." Journal of Materials Chemistry C. URL: [Link]

• Rzewnicka, A., et al. (2024). "Modulation of Properties in [1]Benzothieno[3,2-b][1]benzothiophene Derivatives through Sulfur Oxidation." Molecules, 29(15), 3575. URL: [Link]

A Comparative Guide to the UV-Vis Absorption Maxima of Benzothienyl Derivatives

This guide provides an in-depth comparative analysis of the Ultraviolet-Visible (UV-Vis) absorption maxima of various benzothienyl derivatives. Designed for researchers, scientists, and professionals in drug development and materials science, this document elucidates the structural and environmental factors that influence the electronic absorption properties of this important class of heterocyclic compounds. We will delve into the underlying principles, present comparative experimental data, and provide a detailed protocol for accurate spectral acquisition.

Introduction: The Significance of Benzothiophene and its Spectroscopic Characterization

The benzothiophene scaffold is a privileged heterocyclic motif found in the core structure of numerous biologically active compounds and functional organic materials.[1] Its derivatives have garnered significant attention in medicinal chemistry, with applications as selective estrogen receptor modulators (e.g., Raloxifene), antifungal agents (e.g., Sertaconazole), and anti-inflammatory agents.[1][2] In materials science, benzothiophene-based molecules are explored for their potential in organic electronics, including organic solar cells and photochromic devices.[3][4]

UV-Vis spectroscopy is a fundamental and accessible analytical technique for characterizing these organic molecules.[5] It provides valuable insights into their electronic structure by probing the electronic transitions between molecular orbitals.[5][6] The wavelength of maximum absorption (λmax) is a key parameter that is highly sensitive to the molecule's chemical environment, including the nature of its substituents and the polarity of the solvent. Understanding these relationships is crucial for structure elucidation, purity assessment, and predicting the photophysical behavior of novel benzothienyl derivatives.

The Electronic Basis of UV-Vis Absorption in Benzothienyl Systems

The absorption of UV-Vis light by benzothienyl derivatives promotes electrons from a lower energy ground state to a higher energy excited state. The transitions primarily responsible for the characteristic absorption bands in the 200-800 nm range are:

• π → π* Transitions: These are high-intensity absorptions that occur in molecules containing conjugated π-systems, such as the aromatic rings of benzothiophene. Electrons are excited from a π bonding orbital to a π* antibonding orbital. These transitions are responsible for the most prominent absorption bands in benzothienyl derivatives.[7]

• n → π* Transitions: These are lower-intensity absorptions that can occur if the molecule contains a heteroatom with non-bonding electrons (lone pairs), such as the sulfur atom in the thiophene ring. An electron from a non-bonding orbital (n) is promoted to a π* antibonding orbital. These transitions are often observed as shoulders on the main π → π* absorption band.[7]

The position and intensity of these absorption bands are significantly influenced by the molecular structure, a principle that forms the basis of our comparative analysis.

Causality of Spectral Shifts: Substituent and Solvent Effects

The λmax of a benzothienyl derivative is not fixed; it can be modulated by both internal and external factors.

• Substituent Effects: Attaching different functional groups to the benzothiophene core alters the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

  • Bathochromic Shift (Red Shift): Electron-donating groups (e.g., -NH2, -OR, phenyl) and extending the π-conjugated system generally lower the energy gap, causing a shift in the λmax to longer wavelengths.[3][8][9]

  • Hypsochromic Shift (Blue Shift): Electron-withdrawing groups (e.g., -NO2, -CN, -CHO) can sometimes increase the energy gap, leading to a shift in the λmax to shorter wavelengths.[10]

• Solvent Effects (Solvatochromism): The polarity of the solvent can stabilize the ground and excited states of a molecule to different extents, thereby changing the energy of the electronic transition.

  • For π → π* transitions, polar solvents often cause a bathochromic (red) shift because the excited state is typically more polar than the ground state and is thus stabilized to a greater extent by the polar solvent.[11][12]

  • Conversely, for n → π* transitions, an increase in solvent polarity usually leads to a hypsochromic (blue) shift. This is because the non-bonding electrons in the ground state can interact with polar solvents (e.g., through hydrogen bonding), lowering the energy of the ground state more than the excited state.[11][12][13]

Comparative Analysis of UV-Vis Absorption Maxima

The following table summarizes experimentally determined λmax values for a selection of benzothienyl derivatives, illustrating the principles discussed above.

Derivative Class	Substituent(s)	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹ cm⁻¹)	Reference
Bibenzo[c]thiophene	None (BBT-1)	Toluene	359	7,500	[4]
tert-Butyldimethylsilyl (BBT-2)	Toluene	366	14,400	[4]
Di-tert-Butyldimethylsilyl (BBT-3)	Toluene	371	21,300	[4]
Diarylethene	Methyl (BTT-1)	Hexane	292	-	[3][8]
Phenyl (BTT-2)	Hexane	321	-	[3][8]
Triphenylamine (BTT-4)	Hexane	315, 396	-	[3][8]
Thiahelicene	N-CH₃	Dichloromethane	~397 (shoulder)	-	[14]
O	Dichloromethane	No absorption >380nm	-	[14]
S	Dichloromethane	~386 (shoulder)	-	[14]
Benzothiazole-Thiophene	Phenyl	Ethanol	340	-	[15]
p-Methoxyphenyl	Ethanol	372	-	[15]
Bis-benzothiazole	Ethanol	386	-	[15]

Analysis of Trends:

• Effect of Electron-Donating Groups: In the bibenzo[c]thiophene series, the introduction of electron-donating tert-butyldimethylsilyl groups causes a progressive bathochromic shift from 359 nm to 371 nm.[4] This is attributed to the destabilization of the HOMO energy level, which reduces the HOMO-LUMO gap.[4] Similarly, in the benzothiazole-thiophene series, adding an electron-donating methoxy group to the phenyl ring shifts the λmax from 340 nm to 372 nm.[15]

• Effect of Extended Conjugation: The diarylethene derivatives show a clear trend where extending the π-system with a phenyl group (BTT-2) results in a significant red shift compared to the methyl-substituted analog (BTT-1) (321 nm vs. 292 nm).[3][8] The triphenylamine substituent (BTT-4), with its even larger conjugated system, shows a prominent absorption band at a much longer wavelength of 396 nm.[3][8]

• Influence of Heteroatoms: In the thiahelicene series, the nature of the second heteroatom embedded in the helical structure influences the absorption edge. The trend follows the aromatic character of the heterocycles, with the absorption shifting to longer wavelengths in the order of O < S < N-CH₃.[14]

Experimental Protocol: A Self-Validating System for UV-Vis Spectral Acquisition

The following protocol outlines a robust, self-validating methodology for determining the UV-Vis absorption spectrum and λmax of a benzothienyl derivative. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Workflow for UV-Vis Analysis

Caption: Fig. 1: A stepwise workflow for reliable UV-Vis spectral acquisition.

Step-by-Step Methodology

• Instrumentation and Materials:

  • Spectrophotometer: A dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-1900i, PerkinElmer Lambda 35) is required.[14][16] The dual-beam design provides high stability by measuring the reference and sample simultaneously, correcting for lamp fluctuations.

  • Cuvettes: Use a matched pair of 1 cm path length quartz cuvettes. Quartz is essential as it is transparent throughout the UV and visible range (typically 200-800 nm), unlike glass or plastic which absorb UV light.[14]

  • Solvent: Select a high-purity, spectroscopic grade solvent that dissolves the sample and is transparent in the wavelength region of interest.[7] Common choices include ethanol, methanol, chloroform, and toluene. The solvent choice is critical as it can influence the λmax.[10][13]

  • Volumetric Glassware: Use Class A volumetric flasks and pipettes for all solution preparations to ensure concentration accuracy, which is vital for calculating molar absorptivity.

• Sample Preparation:

  • Stock Solution: Accurately weigh a small amount (e.g., 1-5 mg) of the benzothienyl derivative and dissolve it in the chosen solvent in a volumetric flask (e.g., 10 or 25 mL) to create a stock solution of known concentration (e.g., 1 x 10⁻³ M).

  • Working Solutions: Perform serial dilutions of the stock solution to prepare a series of working solutions. The goal is to obtain a final concentration where the maximum absorbance falls within the instrument's optimal linear range, typically between 0.1 and 1.5 absorbance units.[6] This adherence to the Beer-Lambert Law ensures a direct, linear relationship between absorbance and concentration.[5]

• Measurement Procedure:

  • Instrument Initialization: Turn on the spectrophotometer and its lamps (deuterium for UV, tungsten for visible) and allow it to warm up for at least 30 minutes to ensure stable output.

  • Baseline Correction (Blanking): Fill both the sample and reference cuvettes with the pure solvent. Place them in the respective holders and run a baseline scan. This electronically subtracts the absorbance of the solvent and the cuvettes, ensuring that the final spectrum is solely due to the analyte.[7]

  • Sample Measurement: Discard the solvent from the sample cuvette, rinse it two to three times with a small amount of the working solution, and then fill it with the working solution. Place it back into the sample holder and acquire the absorption spectrum over the desired wavelength range (e.g., 200-600 nm).

• Data Analysis and Validation:

  • Identify λmax: The resulting spectrum will plot absorbance versus wavelength. The λmax is the wavelength at which the highest peak of absorbance occurs.[17]

  • Self-Validation: To validate the measurement, run at least two different concentrations of the analyte that are within the linear range. The λmax should remain constant regardless of concentration. The absorbance values at λmax should be proportional to the concentration, confirming adherence to the Beer-Lambert Law (A = εcl).[5][6]

Logical Framework for Spectral Interpretation

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Elemental Analysis Validation for Methyl 4-(1-benzothien-2-yl)benzoate: A Comparative Guide to Analytical Methodologies

Methyl 4-(1-benzothien-2-yl)benzoate (Empirical Formula:

, MW: 268.33 g/mol ) is a critical sulfur-containing heterocyclic intermediate utilized in advanced drug development and materials science[1]. Validating its exact elemental composition—Carbon (71.62%), Hydrogen (4.51%), Oxygen (11.92%), and Sulfur (11.95%)—is a fundamental regulatory requirement for establishing bulk purity and structural identity.

This guide objectively compares the performance of primary elemental analysis methodologies, providing researchers with field-proven, self-validating protocols designed to meet the rigorous standards of the ICH Q2(R1) guidelines for analytical validation[2].

The Analytical Challenge: Benzothiophene Oxidation

The benzothiophene core of Methyl 4-(1-benzothien-2-yl)benzoate presents a unique analytical hurdle. The sulfur atom is embedded within a highly stable, electron-rich aromatic system. Standard combustion techniques often fail to fully oxidize this moiety, leading to the formation of refractory carbon-sulfur residues, incomplete conversion to

, and consequently, artificially low sulfur readings.

To achieve the accuracy and precision required for pharmaceutical release, the analytical methodology must employ aggressive oxidation strategies (such as catalytic additives) and be cross-verified using orthogonal techniques like Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) and High-Resolution Mass Spectrometry (HRMS).

Comparative Analysis of Methodologies

When validating the purity of Methyl 4-(1-benzothien-2-yl)benzoate against competing supplier batches or alternative synthetic routes, selecting the correct analytical tool is paramount. Table 1 summarizes the performance of three orthogonal techniques.

Table 1: Performance Comparison of Elemental Validation Techniques

Performance Metric	Catalytic CHNS Combustion	ICP-OES (Sulfur-Specific)	HRMS (Orthogonal ID)
Primary Output	Bulk % of C, H, N, S	Absolute mass of S	Exact Mass & Isotope Ratio
Accuracy (Sulfur)	(with )		ppm mass error
Sample Prep	Direct weighing in Tin	Microwave Acid Digestion	Solvent Dissolution
Throughput	High (~10 mins/sample)	Medium (~45 mins/batch)	Very High (~3 mins/sample)
Cost per Analysis	Low	Medium	High
Best Used For	Routine batch release and bulk purity confirmation[3].	Resolving ambiguous CHNS data; trace impurity profiling.	Confirming the ( ) isotopic signature.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . They incorporate internal feedback loops that automatically halt the analysis or flag the data if specific chemical or instrumental parameters drift out of specification.

Protocol A: Catalytic CHNS Combustion Analysis

Objective: Determine the bulk mass percentage of C, H, and S with an accuracy of

.

• Sample Preparation (The Causality of Tin & Vanadium): Weigh exactly 2.000 mg of Methyl 4-(1-benzothien-2-yl)benzoate into a high-purity tin capsule. Crucial Step: Add 1.0 mg of Vanadium Pentoxide (

  ) directly to the capsule. Causality: The tin capsule undergoes an exothermic flash oxidation in the furnace, momentarily spiking the local temperature to . The acts as an aggressive oxygen donor, ensuring the complete cleavage of the resilient benzothiophene ring and preventing the formation of non-volatile sulfates.

• Combustion & Reduction: Drop the capsule into the combustion tube (

  , oxygen-rich environment). The resulting gases ( , , , ) pass through a heated copper reduction zone to convert any back to and remove excess oxygen.

• Detection: Gases are separated via a temperature-programmed desorption (TPD) column and quantified using a Thermal Conductivity Detector (TCD)[3].

• Self-Validating Mechanism (Bracketing): The sequence is programmed as a "bracketed" run. A sulfanilamide calibration standard (Theoretical S: 18.62%) is injected every 10 samples. If the detected sulfur content deviates by

  from the theoretical value, the instrument's software automatically halts the sequence. This prevents the propagation of data corrupted by catalyst depletion or gas flow drift.

Protocol B: Microwave-Assisted ICP-OES for Sulfur Quantification

Objective: Provide highly accurate, orthogonal sulfur quantification to verify CHNS results.

• Microwave Digestion: Weigh 10.0 mg of the compound into a PTFE microwave vessel. Add 6 mL of concentrated

  and 2 mL of . Causality: The combination of high pressure (up to 40 bar) and strong oxidants completely mineralizes the organic matrix, converting all benzothiophene sulfur exclusively into stable sulfate ( ). This prevents the loss of volatile organosulfur species during the vessel venting phase.

• Optical Emission Detection: Aspirate the diluted digestate into the argon plasma (

  ). Monitor the sulfur emission line at 181.972 nm. Causality: Because this emission line lies in the vacuum ultraviolet (VUV) region, the optical path must be actively purged with argon or nitrogen to prevent atmospheric oxygen from absorbing the signal.

• Self-Validating Mechanism (Spike Recovery): A pre-digestion spike of a certified

  standard (equivalent to 50% of the expected sample sulfur mass) is added to a duplicate sample. The system validates the matrix recovery; the batch is only accepted if the spike recovery falls within the range, proving that no analyte was lost during digestion and that matrix effects are fully mitigated.

Orthogonal Validation Workflow

The following diagram illustrates the logical decision tree and validation workflow required to meet ICH Q2(R1) standards for this compound[4].

Fig 1: Orthogonal elemental analysis validation workflow for Methyl 4-(1-benzothien-2-yl)benzoate.

Data Interpretation & ICH Q2(R1) Compliance

According to ICH Q2(R1) guidelines, the validation of an analytical procedure must demonstrate robustness, accuracy, and precision[2]. For Methyl 4-(1-benzothien-2-yl)benzoate:

• Accuracy: The absolute difference between the theoretical values (C: 71.62%, H: 4.51%, S: 11.95%) and the experimental mean of 9 determinations (3 concentrations × 3 replicates) must not exceed

  .

• Precision (Repeatability): The Relative Standard Deviation (RSD) of the 9 determinations must be

  .

• Specificity: The use of HRMS confirms specificity by identifying the exact

  of 268.0558 and validating the isotopic peak corresponding to the natural 4.29% abundance of , ensuring no isobaric interferences are skewing the bulk elemental data.

By combining the high-throughput bulk analysis of catalytic CHNS with the sulfur-specific accuracy of ICP-OES and the structural specificity of HRMS, drug development professionals can establish an unimpeachable, self-validating data package for this complex heterocycle.

References

• ICH Q2(R1) Validation of Analytical Procedures - Starodub Source: Starodub URL:[Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation (ICH) URL:[Link]

• Elemental analysis: operation & applications Source: Elementar URL:[Link]

• Synthetic studies in sulfur heterocycles. One-pot synthesis of “thioaurones” and their conversion into [1]benzothieno[3,2-b]pyrans via tandem reactions Source: Arkat USA URL:[Link]

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Safety & Regulatory Compliance

Methyl 4-(1-benzothien-2-yl)benzoate proper disposal procedures

Comprehensive Operational & Disposal Guide for Methyl 4-(1-benzothien-2-yl)benzoate

As drug development and materials science advance, researchers frequently encounter specialized heterocyclic scaffolds like Methyl 4-(1-benzothien-2-yl)benzoate . This compound—an aromatic ester featuring a fused benzothiophene ring—presents unique logistical and safety challenges primarily due to its sulfur heteroatom and hydrophobic nature.

As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. This document provides field-proven, self-validating protocols for the handling, stock preparation, and Environmental Protection Agency (EPA)-compliant disposal of sulfur-containing organic compounds.

Physicochemical Profiling & Hazard Causality

To handle a chemical safely, you must first understand the "why" behind its behavior. Methyl 4-(1-benzothien-2-yl)benzoate is a solid organic compound. Its most critical structural feature is the benzothiophene ring , which contains a sulfur atom.

When sulfur-containing organics are subjected to combustion or environmental degradation, they do not simply break down into harmless carbon dioxide and water. Instead, they generate sulfur dioxide (SO₂) and other highly corrosive sulfur oxides (SOx)[1]. This specific chemical behavior dictates that this compound cannot be sewered or disposed of in standard municipal waste [2]. It requires specialized thermal destruction equipped with post-oxidation acid gas scrubbers[3].

Table 1: Physicochemical Profile & Operational Implications

Property	Value / Classification	Operational Implication (The "Why")
Molecular Formula	C₁₆H₁₂O₂S	Presence of sulfur dictates mandatory routing to EPA-approved incinerators with SOx scrubbers.
Physical State	Solid (Crystalline/Powder)	High risk of aerosolization. Must be weighed and handled exclusively inside a certified chemical fume hood.
Solubility	Hydrophobic (Soluble in DMSO/DMF)	Dictates solvent selection for assays and requires segregation into specific organic liquid waste streams.
Regulatory Status	Unlisted Hazardous Organic Waste	Subject to characteristic waste evaluation under 40 CFR Part 261; must be tracked by weight for generator status[4].

Operational Handling & Stock Preparation

When preparing stock solutions for biological assays or chemical synthesis, maintaining the structural integrity of the ester linkage while ensuring operator safety is paramount.

Step-by-Step Preparation Protocol

• Weighing & Containment: Tare an anti-static weigh boat on an analytical balance inside a Class II chemical fume hood. Causality: The anti-static boat prevents the hydrophobic powder from repelling and aerosolizing, mitigating inhalation risks.

• Solubilization: Transfer the powder to an amber glass vial. Add high-purity, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to achieve the desired molarity (e.g., 10 mM). Causality: Amber glass prevents UV-induced photo-degradation of the benzothiophene system.

• Homogenization: Vortex for 30 seconds, followed by water-bath sonication for 2 minutes. Causality: Sonication provides the cavitation energy required to fully disrupt the crystalline lattice of the hydrophobic solid, ensuring a homogeneous solution.

• Aliquoting & Storage: Divide the master stock into single-use aliquots (e.g., 50 µL) in tightly sealed microcentrifuge tubes and store desiccated at -20°C. Causality: Repeated freeze-thaw cycles introduce ambient condensation, which can lead to the hydrolysis of the methyl ester group, ruining the compound's efficacy.

Workflow for the preparation and storage of Methyl 4-(1-benzothien-2-yl)benzoate stock solutions.

Waste Segregation & EPA-Compliant Disposal Procedures

Under the EPA's Resource Conservation and Recovery Act (RCRA), specifically 40 CFR Part 261 , generators are legally responsible for the "cradle-to-grave" management of hazardous waste[2][4]. Because Methyl 4-(1-benzothien-2-yl)benzoate contains sulfur, its disposal requires strict adherence to thermal incineration protocols[3].

Protocol A: Solid Waste Segregation

• Collection: Gather all residual chemical powder, contaminated weigh boats, pipette tips, and gloves.

• Containment: Place items into a chemically compatible, sealable High-Density Polyethylene (HDPE) container. Causality: HDPE provides a robust barrier against organic permeation and prevents the escape of noxious sulfurous odors.

• Labeling: Affix a hazardous waste label marked: "Hazardous Solid Waste: Sulfur-Containing Organic (Toxic/Irritant)."

• Routing: Store in a secondary containment bin until collection. The waste management vendor must route this to a commercial incinerator equipped with a packed-bed gas absorber to neutralize SOx emissions[5].

Protocol B: Liquid Waste Segregation

• Determine Solvent Carrier: Identify whether the compound is dissolved in a halogenated solvent (e.g., Dichloromethane, Chloroform) or a non-halogenated solvent (e.g., DMSO, Acetone).

• Segregation:

  • Route DMSO/DMF solutions to the Non-Halogenated Organic Waste carboy.

  • Route DCM/Chloroform solutions to the Halogenated Organic Waste carboy.

  • Causality: This is a critical cost and safety juncture. Incinerating sulfur-containing waste generates SOx. If mixed with halogenated waste, the incinerator also generates hydrogen chloride (HCl) gas[3]. Simultaneous generation of SOx and HCl drastically overloads post-oxidation acid gas scrubbers, exponentially increasing your laboratory's disposal costs[5].

• Venting: Ensure liquid waste carboys are equipped with pressure-relief vented caps to prevent vapor-lock and potential container rupture.

Decision tree for the segregation and EPA-compliant disposal of sulfur-containing organic waste.

Spill Response & Decontamination

In the event of an accidental spill, immediate containment is required to prevent environmental release and operator exposure.

• Evacuate & Ventilate: Clear personnel from the immediate vicinity. If the spill occurred inside the fume hood, pull the sash down to the lowest operational level and ensure the exhaust is functioning at maximum capacity.

• Containment (Solid Spills): Do not sweep dry. Causality: Dry sweeping aerosolizes fine hydrophobic particulates, which bypass standard mucous membrane defenses and pose an acute inhalation hazard. Instead, cover the powder with damp absorbent paper or use a specialized HEPA-filtered chemical vacuum.

• Containment (Liquid Spills): Surround and cover the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or clean sand).

• Collection & Decontamination: Use non-sparking tools to scoop the absorbed material into a hazardous waste container. Wash the affected surface with a mild solvent (e.g., 70% isopropanol) to dissolve residual hydrophobic compound, followed by a thorough wash with soapy water. Dispose of all cleaning materials as solid hazardous waste.

References

• Title: 40 CFR Part 261 - Identification and Listing of Hazardous Waste Source: Electronic Code of Federal Regulations (eCFR), U.S. Environmental Protection Agency URL: [Link]

• Title: Chapter 2: Incinerators and Oxidizers (Air Pollution Control Cost Manual) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Steps in Complying with Regulations for Hazardous Waste Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. 40 CFR Part 261 - IDENTIFICATION AND LISTING OF HAZARDOUS WASTE | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]